ZM39923 hydrochloride

• CAS: 1021868-92-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of ZM39923 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

ZM39923 hydrochloride is a small molecule inhibitor primarily recognized for its potent activity against Janus kinase 3 (JAK3) and tissue transglutaminase (TGM2).[1][2] A critical aspect of its pharmacology is that ZM39923 acts as a prodrug, chemically converting to its active metabolite, ZM449829, in neutral buffer conditions.[2][3][4] This conversion is fundamental to its biological activity in cellular assays. The compound's dual inhibitory profile allows for the modulation of the JAK-STAT signaling pathway, crucial for immune cell function, and the enzymatic activity of TGM2, an enzyme implicated in various cellular processes including apoptosis and matrix stabilization. This guide provides a detailed examination of its mechanism of action, supported by quantitative data, signaling pathway diagrams, and standardized experimental protocols.

Core Mechanism of Action

Prodrug Conversion

ZM39923 hydrochloride is not intrinsically the primary active agent. In aqueous solutions at neutral pH, it undergoes a chemical transformation to form the active inhibitor, ZM449829.[2] This breakdown occurs with a half-life of approximately 36 minutes at 25°C and a pH of 7.43.[4] This property is a crucial consideration for experimental design, as the biological effects observed when using ZM39923 are largely attributable to ZM449829.[3][5]

Caption: Prodrug conversion of ZM39923 hydrochloride.

Inhibition of Janus Kinase 3 (JAK3)

The primary molecular target for the active form of ZM39923 is JAK3, a non-receptor tyrosine kinase predominantly expressed in hematopoietic cells.[6] JAK3 is a critical component of the JAK-STAT signaling pathway, which transduces signals from cytokine receptors.[7][8]

Upon cytokine binding, receptor-associated JAKs, including JAK3, become activated and phosphorylate tyrosine residues on the receptor. This creates docking sites for Signal Transducer and Activator of Transcription (STAT) proteins.[9] The STATs are then phosphorylated by JAKs, leading to their dimerization, translocation to the nucleus, and subsequent regulation of gene transcription.[9] By inhibiting the kinase activity of JAK3, ZM39923 (via ZM449829) blocks this phosphorylation cascade, thereby disrupting cytokine signaling, which can suppress the proliferation and activation of immune cells like T-lymphocytes.[7]

Caption: Inhibition of the JAK-STAT signaling pathway.

Inhibition of Tissue Transglutaminase (TGM2)

In addition to its effects on JAK3, ZM39923 is a potent inhibitor of human tissue transglutaminase (TGM2), an enzyme with diverse biological functions.[1][5] It acts directly on the Ca²⁺ activated form of TGM2.[1] The inhibitory effect on TGM2 is significantly reduced in the presence of reducing agents like dithiothreitol (B142953) (DTT), suggesting a potential interaction with cysteine residues in the enzyme's active site.[3][5] In the absence of calcium, the inhibition of TGM2 by ZM39923 is reversible.[5]

Quantitative Inhibitory Profile

The potency and selectivity of ZM39923 hydrochloride have been characterized against a panel of kinases and enzymes. The data is summarized below. Note that pIC₅₀ is the negative logarithm of the IC₅₀ value in molar concentration.

Target Enzyme	pIC₅₀	IC₅₀	Reference(s)
JAK3	7.1	79 nM	[1][2][4]
TGM2	-	10 nM	[1][2][5]
Factor XIIIa	-	25 nM	[2]
EGFR	5.6	2.4 µM	[1][2]
JAK1	4.4	40 µM	[1][2]
CDK4	< 5.0	10 µM	[1][2]
Lck	< 5.0	> 10 µM	[1]

Note: IC₅₀ values for TGM2 and Factor XIIIa were determined in the absence of DTT.

Experimental Protocols

In Vitro Kinase Assay for Determining JAK3 Inhibition (General Protocol)

In vitro kinase assays are essential for quantifying the inhibitory potency (IC₅₀) of compounds against a specific kinase.[10][11] The following outlines a typical workflow based on quantifying ADP production, a universal product of kinase reactions.[6]

Principle: The assay measures the amount of ADP produced during the kinase reaction. This is achieved by converting the ADP to ATP in a subsequent reaction, and the newly synthesized ATP is used to generate a luminescent signal via a luciferase enzyme. The signal intensity is inversely proportional to the kinase inhibition.

Materials:

• Recombinant human JAK3 enzyme

• Substrate peptide (e.g., Poly(Glu, Tyr) 4:1)[9]

• Adenosine triphosphate (ATP)

• ZM39923 hydrochloride (or other test inhibitor)

• Kinase assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Brij-35)

• ADP detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• 384-well assay plates (white, low-volume)

• Plate reader capable of measuring luminescence

Procedure:

• Compound Preparation: Prepare a serial dilution of ZM39923 hydrochloride in 100% DMSO. A typical starting concentration is 1 mM.

• Kinase Reaction: a. Add 1 µL of the diluted compound or DMSO (vehicle control) to the wells of the assay plate. b. Add 2 µL of diluted JAK3 enzyme in kinase buffer to each well. c. Initiate the kinase reaction by adding 2 µL of a substrate/ATP mixture (prepared in kinase buffer) to each well. The final ATP concentration should be at or near the Km for JAK3.

• Incubation: Mix the plate gently and incubate at room temperature for 60 minutes.[6]

• Signal Generation: a. Stop the kinase reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature. b. Convert the ADP to ATP and generate the luminescent signal by adding 10 µL of Kinase Detection Reagent. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence signal using a plate reader.

• Data Analysis: a. Normalize the data using vehicle (0% inhibition) and no-enzyme (100% inhibition) controls. b. Plot the percent inhibition against the logarithm of the inhibitor concentration. c. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Caption: Experimental workflow for an in vitro kinase assay.

Conclusion

ZM39923 hydrochloride serves as a valuable research tool for investigating cellular pathways regulated by JAK3 and TGM2. Its primary mechanism involves conversion to the active metabolite ZM449829, which potently and selectively inhibits JAK3, thereby modulating the JAK-STAT signaling cascade. Concurrently, it exhibits potent, DTT-sensitive inhibition of TGM2. A thorough understanding of its prodrug nature and dual-target profile is essential for the accurate design and interpretation of experiments in immunology, oncology, and cell biology research.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. rndsystems.com [rndsystems.com]
• 5. Identification of Chemical Inhibitors to Human Tissue Transglutaminase by Screening Existing Drug Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. apexbt.com [apexbt.com]
• 8. ZM 39923 hydrochloride | JAK | Tocris Bioscience [tocris.com]
• 9. bpsbioscience.com [bpsbioscience.com]
• 10. In vitro JAK kinase activity and inhibition assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In Vitro JAK Kinase Activity and Inhibition Assays | Springer Nature Experiments [experiments.springernature.com]

ZM39923 Hydrochloride: A Technical Guide to its JAK3 Inhibitory Activity

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core inhibitory activity of ZM39923 hydrochloride on Janus kinase 3 (JAK3). It provides a comprehensive overview of its potency, selectivity, and mechanism of action, supported by quantitative data, detailed experimental protocols, and visual diagrams of key biological and experimental processes.

Introduction to ZM39923 Hydrochloride

ZM39923 hydrochloride is a potent and selective inhibitor of Janus tyrosine kinase 3 (JAK3), a critical enzyme in the signaling pathways of several cytokines essential for lymphocyte development and function.[1][2] Due to its targeted action, ZM39923 has been investigated as a tool compound for studying the role of JAK3 in immune responses and as a potential therapeutic agent for autoimmune disorders.

An important characteristic of ZM39923 is its nature as a prodrug. In neutral buffer conditions (pH 7.43, 25°C), it undergoes degradation with a half-life of approximately 36 minutes to form the active metabolite ZM449829.[1][2] This active form exhibits a similar inhibitory profile against JAK3.[3][4]

Quantitative Inhibitory Activity and Selectivity

The inhibitory potency of ZM39923 hydrochloride has been quantified against JAK3 and a panel of other kinases to assess its selectivity. The data, presented in pIC50 and IC50 values, is summarized in the tables below. A higher pIC50 value indicates greater potency.

Table 1: Inhibitory Potency of ZM39923 Hydrochloride against Various Kinases

Target Kinase	pIC50	IC50 (nM)
JAK3	7.1 [1][2][5][6][7][8]	79 [7][9][10]
JAK1	4.4[1][2][4]	40,000[9]
EGFR	5.6[1][2]	2,400[9]
CDK4	< 5.0[1][2]	> 10,000[9]

Table 2: Inhibitory Potency against Other Targets

Target	IC50 (nM)	Conditions
TGM2	10[5][6][8]	-
Factor XIIIa	25[9]	In the absence of DTT

The data clearly indicates that ZM39923 hydrochloride is a potent inhibitor of JAK3 with significant selectivity over other kinases such as JAK1, EGFR, and CDK4.[1][2][9]

Mechanism of Action: Inhibition of the JAK-STAT Signaling Pathway

JAK3 plays a crucial role in the Janus kinase/signal transducers and activators of transcription (JAK-STAT) signaling pathway, which is initiated by the binding of cytokines to their receptors. ZM39923 exerts its inhibitory effect by blocking the ATP-binding site of JAK3, thereby preventing the phosphorylation and activation of downstream STAT proteins. This disruption of the signaling cascade ultimately inhibits the transcription of target genes involved in immune cell proliferation and differentiation.

References

• 1. cdn1.sinobiological.com [cdn1.sinobiological.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. JAK3 Kinase Enzyme System Application Note [promega.kr]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. In vitro JAK kinase activity and inhibition assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. promega.com [promega.com]
• 10. caymanchem.com [caymanchem.com]

ZM39923 Hydrochloride: A Potent Dual Inhibitor of Transglutaminase 2 and JAK3

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

ZM39923 hydrochloride is a small molecule initially identified as a potent and selective inhibitor of Janus kinase 3 (JAK3)[1][2][3][4]. Subsequent research has revealed its highly potent inhibitory activity against tissue transglutaminase (TGM2), a multifunctional enzyme implicated in a wide range of cellular processes and diseases[1][3][5]. This dual inhibitory profile makes ZM39923 hydrochloride a valuable research tool for investigating the roles of both TGM2 and JAK3 in various pathological conditions, including neurodegenerative diseases, cancer, and inflammatory disorders[5][6][7]. This technical guide provides a comprehensive overview of ZM39923 hydrochloride, focusing on its mechanism of action, quantitative inhibitory data, and detailed experimental protocols for its use in TGM2 and JAK3-related research.

Chemical and Physical Properties

ZM39923 hydrochloride is a synthetic organic compound with the following properties:

Property	Value	Reference
Molecular Formula	C₂₃H₂₅NO·HCl	[2][8]
Molecular Weight	367.91 g/mol	[2][8]
CAS Number	1021868-92-7	[2][8]
Appearance	Powder	[8]
Solubility	Soluble in DMSO (up to 100 mM) and Ethanol	[2][6]
Storage	Desiccate at +4°C	[2]

Note: ZM39923 hydrochloride is known to be unstable in neutral buffer solutions, where it breaks down to form its active metabolite, ZM449829. At pH 7.43 and 25°C, the half-life of ZM39923 is approximately 36 minutes. This instability should be considered when designing and interpreting experiments.[2][4]

Mechanism of Action

TGM2 Inhibition

ZM39923 hydrochloride is a potent, reversible inhibitor of the Ca²⁺-activated form of TGM2.[1][6] TGM2, or tissue transglutaminase, is a calcium-dependent enzyme that catalyzes the post-translational modification of proteins.[9][10] Its primary enzymatic activity involves the formation of isopeptide bonds between the γ-carboxamide group of a glutamine residue and the ε-amino group of a lysine (B10760008) residue, leading to protein cross-linking.[10][11] TGM2 is also involved in other cellular functions, including signal transduction as a G-protein, and has been implicated in the pathogenesis of various diseases such as celiac disease, neurodegenerative disorders, and cancer.[5][6][10]

The inhibitory effect of ZM39923 on TGM2 is significantly influenced by the presence of reducing agents. In the presence of 10 mM dithiothreitol (B142953) (DTT), the inhibitory potency of ZM39923 is reduced by approximately 300-fold, suggesting a thiol-dependent mechanism of inhibition.[5][6]

JAK3 Inhibition

ZM39923 hydrochloride was originally developed as a selective inhibitor of JAK3, a member of the Janus kinase family of non-receptor tyrosine kinases.[1][2][3][4] JAKs are crucial components of the JAK/STAT signaling pathway, which transduces signals from cytokine and growth factor receptors on the cell surface to the nucleus, regulating gene expression involved in immunity, inflammation, and hematopoiesis. ZM39923 acts as an ATP-competitive inhibitor, binding to the ATP-binding site of the JAK3 enzyme.[5][12]

Quantitative Data: Inhibitory Activity

The inhibitory potency of ZM39923 hydrochloride against TGM2 and various kinases has been determined in several studies. The following tables summarize the key quantitative data.

Table 1: TGM2 Inhibitory Activity

Parameter	Value	Conditions	Reference
IC₅₀	10 nM	Purified human TGM2	[1][3][5]
IC₅₀	25 nM	Cross-linking activity, no DTT	[6][8]
IC₅₀	10 µM	Cross-linking activity, with DTT	[6][8]

Table 2: Kinase Inhibitory Activity

Target Kinase	pIC₅₀	IC₅₀	Reference
JAK3	7.1	79 nM	[1][2][3][4]
EGFR	5.6	2.4 µM	[1][2][4]
JAK1	4.4	40 µM	[1][2][4]
CDK4	< 5.0	> 10 µM	[1][2][4]
Lck	< 5.0	-	[1]

Experimental Protocols

This section provides detailed methodologies for key experiments involving ZM39923 hydrochloride.

In Vitro TGM2 Inhibition Assay (Colorimetric)

This protocol is adapted from commercially available TGM2 assay kits and is suitable for determining the IC₅₀ of ZM39923 hydrochloride.

Materials:

• Recombinant human TGM2

• Biotinylated T26 peptide (amine-acceptor/acyl-donor substrate)

• Amine-donor/acyl-acceptor substrate-coated microtiter plates

• Assay Buffer (e.g., Tris-HCl, pH 7.5, containing CaCl₂)

• Dithiothreitol (DTT)

• ZM39923 hydrochloride

• Streptavidin-Horseradish Peroxidase (SAv-HRP) conjugate

• TMB (3,3',5,5'-Tetramethylbenzidine) substrate

• Stop Solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Prepare serial dilutions of ZM39923 hydrochloride in DMSO. The final DMSO concentration in the assay should be ≤1%.

• Add 50 µL of Assay Buffer containing CaCl₂ and DTT to each well of the substrate-coated microtiter plate.

• Add 1 µL of the serially diluted ZM39923 hydrochloride or DMSO (for control wells) to the respective wells.

• Add 10 µL of the biotinylated T26 peptide to each well.

• Initiate the reaction by adding 20 µL of recombinant human TGM2 to each well.

• Incubate the plate at 37°C for 30-60 minutes.

• Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween-20).

• Add 100 µL of SAv-HRP conjugate diluted in assay buffer to each well and incubate for 30 minutes at room temperature.

• Wash the plate three times with wash buffer.

• Add 100 µL of TMB substrate to each well and incubate in the dark for 15-30 minutes.

• Stop the reaction by adding 50 µL of Stop Solution.

• Read the absorbance at 450 nm using a microplate reader.

• Calculate the percent inhibition for each concentration of ZM39923 hydrochloride and determine the IC₅₀ value.

In Vitro JAK3 Kinase Assay (ADP-Glo™ Luminescence-Based)

This protocol utilizes the Promega ADP-Glo™ Kinase Assay to measure the activity of JAK3 and its inhibition by ZM39923 hydrochloride.

Materials:

• Recombinant human JAK3 enzyme

• JAK3 substrate (e.g., Poly(Glu, Tyr) 4:1)

• ATP

• Kinase Buffer (e.g., 40 mM Tris, pH 7.5; 20 mM MgCl₂; 0.1 mg/mL BSA; 50 µM DTT)

• ZM39923 hydrochloride

• ADP-Glo™ Reagent

• Kinase Detection Reagent

• White, opaque 384-well assay plates

• Luminometer

Procedure:

• Prepare serial dilutions of ZM39923 hydrochloride in DMSO.

• Add 1 µL of the serially diluted inhibitor or DMSO to the wells of a 384-well plate.

• Add 2 µL of diluted JAK3 enzyme in Kinase Buffer to each well.

• Initiate the kinase reaction by adding 2 µL of a substrate/ATP mixture (prepared in Kinase Buffer) to each well. The final ATP concentration should be close to the Kₘ value for ATP for JAK3.

• Incubate the plate at room temperature for 60 minutes.

• Stop the kinase reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™ Reagent to each well.

• Incubate at room temperature for 40 minutes.

• Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

• Incubate at room temperature for 30 minutes.

• Read the luminescence using a plate reader.

• Calculate the percent inhibition for each inhibitor concentration and determine the IC₅₀ value.

Cell Migration (Wound Healing) Assay

This assay assesses the effect of ZM39923 hydrochloride on the migratory capacity of cells in vitro.

Materials:

• Adherent cell line of interest (e.g., cancer cell line with known TGM2 expression)

• Complete culture medium

• Serum-free culture medium

• ZM39923 hydrochloride

• Sterile pipette tips (p200 or p1000) or a cell-scratch instrument

• Microscope with a camera

Procedure:

• Seed cells in a 6-well or 12-well plate at a density that will form a confluent monolayer within 24 hours.

• Once confluent, gently create a "scratch" or wound in the cell monolayer using a sterile pipette tip.

• Wash the wells with serum-free medium to remove detached cells.

• Replace the medium with fresh serum-free or low-serum medium containing various concentrations of ZM39923 hydrochloride or DMSO as a vehicle control.

• Capture images of the wound at time 0.

• Incubate the plate at 37°C in a CO₂ incubator.

• Capture images of the same wound area at regular intervals (e.g., 6, 12, 24 hours).

• Measure the width of the wound at different time points for each condition.

• Calculate the percentage of wound closure or cell migration rate.

Western Blot Analysis of PI3K/Akt and STAT3 Signaling

This protocol details the steps to investigate the effect of ZM39923 hydrochloride on the phosphorylation status of key proteins in the PI3K/Akt and JAK/STAT signaling pathways.

Materials:

• Cell line of interest

• ZM39923 hydrochloride

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat dry milk in TBST)

• Primary antibodies (e.g., anti-phospho-Akt (Ser473), anti-total-Akt, anti-phospho-STAT3 (Tyr705), anti-total-STAT3)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells and grow to 70-80% confluency.

• Treat cells with desired concentrations of ZM39923 hydrochloride or DMSO for the appropriate duration.

• Lyse the cells with ice-cold lysis buffer.

• Determine the protein concentration of each lysate.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane with TBST.

• Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Visualizations

Signaling Pathways

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// Edges Extracellular_Stimuli -> Cell_Surface_Receptor [color="#5F6368"]; Cell_Surface_Receptor -> Increased_Ca2 [color="#5F6368"]; TGM2_inactive -> TGM2_active [label=" GTP -> GDP", color="#5F6368"]; Increased_Ca2 -> TGM2_active [color="#5F6368"]; TGM2_active -> Protein_Crosslinking [color="#5F6368"]; Protein_Crosslinking -> Cellular_Responses [color="#5F6368"]; ZM39923 -> TGM2_active [label=" Inhibition", arrowhead=tee, color="#EA4335"]; } dot Caption: TGM2 Activation and Inhibition by ZM39923 HCl.

// Nodes Cytokine [label="Cytokine", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Receptor [label="Cytokine Receptor", fillcolor="#F1F3F4", fontcolor="#202124"]; JAK3 [label="JAK3", fillcolor="#EA4335", fontcolor="#FFFFFF"]; ZM39923 [label="ZM39923 HCl", shape=invhouse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; STAT [label="STAT", fillcolor="#F1F3F4", fontcolor="#202124"]; pSTAT [label="p-STAT", fillcolor="#34A853", fontcolor="#FFFFFF"]; STAT_dimer [label="STAT Dimer", fillcolor="#34A853", fontcolor="#FFFFFF"]; Nucleus [label="Nucleus", shape=folder, fillcolor="#F1F3F4", fontcolor="#202124"]; Gene_Expression [label="Gene Expression", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Cytokine -> Receptor [color="#5F6368"]; Receptor -> JAK3 [label=" Activation", color="#5F6368"]; JAK3 -> STAT [label=" Phosphorylation", color="#5F6368"]; STAT -> pSTAT [style=invis]; pSTAT -> STAT_dimer [label=" Dimerization", color="#5F6368"]; STAT_dimer -> Nucleus [label=" Translocation", color="#5F6368"]; Nucleus -> Gene_Expression [style=invis]; STAT_dimer -> Gene_Expression [color="#5F6368"]; ZM39923 -> JAK3 [label=" Inhibition", arrowhead=tee, color="#EA4335"]; } dot Caption: JAK/STAT Signaling Pathway and Inhibition by ZM39923 HCl.

Experimental Workflows

// Nodes Start [label="Start", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Prepare_Reagents [label="Prepare Reagents\n(TGM2, Substrates, ZM39923)", fillcolor="#F1F3F4", fontcolor="#202124"]; Incubate [label="Incubate Reaction\nMixture", fillcolor="#FBBC05", fontcolor="#202124"]; Detect_Signal [label="Detect Signal\n(Colorimetric/Fluorometric)", fillcolor="#F1F3F4", fontcolor="#202124"]; Analyze_Data [label="Analyze Data\n(Calculate IC₅₀)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; End [label="End", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start -> Prepare_Reagents [color="#5F6368"]; Prepare_Reagents -> Incubate [color="#5F6368"]; Incubate -> Detect_Signal [color="#5F6368"]; Detect_Signal -> Analyze_Data [color="#5F6368"]; Analyze_Data -> End [color="#5F6368"]; } dot Caption: In Vitro TGM2 Inhibition Assay Workflow.

// Nodes Start [label="Start", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Seed_Cells [label="Seed Cells to Confluency", fillcolor="#F1F3F4", fontcolor="#202124"]; Create_Wound [label="Create Wound/Scratch", fillcolor="#FBBC05", fontcolor="#202124"]; Treat_Cells [label="Treat with ZM39923 HCl", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Image_Wound [label="Image Wound Over Time", fillcolor="#F1F3F4", fontcolor="#202124"]; Analyze_Migration [label="Analyze Wound Closure", fillcolor="#EA4335", fontcolor="#FFFFFF"]; End [label="End", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start -> Seed_Cells [color="#5F6368"]; Seed_Cells -> Create_Wound [color="#5F6368"]; Create_Wound -> Treat_Cells [color="#5F6368"]; Treat_Cells -> Image_Wound [color="#5F6368"]; Image_Wound -> Analyze_Migration [color="#5F6368"]; Analyze_Migration -> End [color="#5F6368"]; } dot Caption: Wound Healing Cell Migration Assay Workflow.

Conclusion

ZM39923 hydrochloride is a potent dual inhibitor of TGM2 and JAK3, offering a valuable tool for dissecting the complex roles of these two enzymes in health and disease. Its high potency against TGM2, in particular, makes it a significant compound for studies on protein cross-linking and its pathological consequences. The detailed protocols and data presented in this guide are intended to facilitate the effective use of ZM39923 hydrochloride in a research setting, enabling further elucidation of the therapeutic potential of targeting TGM2 and JAK3. Researchers should remain mindful of its off-target effects and its instability in neutral solutions when designing and interpreting experimental results.

References

• 1. clyte.tech [clyte.tech]
• 2. Western blot protocol | Jeffrey Magee Lab | Washington University in St. Louis [mageelab.wustl.edu]
• 3. ccrod.cancer.gov [ccrod.cancer.gov]
• 4. assaygenie.com [assaygenie.com]
• 5. mdpi.com [mdpi.com]
• 6. Video: A Novel In Vitro Wound Healing Assay to Evaluate Cell Migration [jove.com]
• 7. A Tool Kit to Model Neurodegenerative Disease in Drosophila melanogaster | Springer Nature Experiments [experiments.springernature.com]
• 8. Wound healing migration assay (Scratch assay) [protocols.io]
• 9. Guide to Understanding Drosophila Models of Neurodegenerative Diseases | PLOS Biology [journals.plos.org]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]
• 12. bio-rad-antibodies.com [bio-rad-antibodies.com]

ZM39923 hydrochloride target selectivity profile

An In-Depth Technical Guide on the Target Selectivity Profile of ZM39923 Hydrochloride For Researchers, Scientists, and Drug Development Professionals

Core Compound Overview

ZM39923 hydrochloride is a small molecule inhibitor primarily recognized for its potent activity against Janus kinase 3 (JAK3).[1][2][3] Structurally, it belongs to the naphthyl ketone class of compounds. An important characteristic of ZM39923 is its function as a prodrug; in neutral buffer solutions, it undergoes decomposition to form its active metabolite, ZM449829.[4] This conversion occurs with a half-life of approximately 36 minutes at pH 7.43 and 25°C. Consequently, the biological effects observed in many assays are attributable to this active form.[4] The primary mechanism of action involves the inhibition of the JAK/STAT signaling pathway, which is crucial for cytokine-mediated signal transduction in immune cells.[5][6][7]

Target Selectivity Profile

ZM39923 hydrochloride exhibits a distinct selectivity profile, with its highest potency directed at JAK3. However, it also interacts with other kinases and enzymes, particularly at higher concentrations. The inhibitory activities are summarized below.

Table 1: Quantitative Inhibitory Activity of ZM39923 Hydrochloride

Target	pIC50	IC50	Notes
Primary Target
JAK3	7.1[1][4]	79 nM[2]	Potent and primary target.
Secondary Kinase Targets
EGFR	5.6[1][4]	2.4 µM	Modest activity.
JAK1	4.4[4]	40 µM[2]	Significantly less potent than against JAK3.
JAK2	-	No significant activity reported.[4]	Exhibits selectivity over JAK2.
CDK4	< 5.0[1]	10 µM[2]	Weak activity.
Lck	< 5.0[1]	-	Insignificant activity.
Other Off-Target Activities
Tissue Transglutaminase (TGM2)	-	10 nM[1][4] - 25 nM[4]	Potent inhibition in the absence of DTT.
γ-secretase	-	~20 µM[4]	Inhibits generation of Aβ40 and Aβ42.

Note: pIC50 is the negative logarithm of the IC50 value. A higher pIC50 indicates greater potency.

Signaling Pathway and Mechanism of Action

The primary therapeutic potential of ZM39923 hydrochloride stems from its inhibition of the JAK/STAT pathway, a critical signaling cascade for numerous cytokines and growth factors.[5] By inhibiting JAK3, the compound effectively blocks the downstream signaling events that lead to the modulation of gene expression involved in immune responses and cell proliferation.[1][5][8]

JAK/STAT Signaling Pathway

The canonical JAK/STAT pathway begins with a cytokine binding to its receptor, leading to the activation of receptor-associated JAKs.[7] These activated JAKs then phosphorylate STAT (Signal Transducer and Activator of Transcription) proteins.[8] Phosphorylated STATs dimerize and translocate to the nucleus to act as transcription factors.[5] ZM39923, through its active form, competitively binds to the ATP-binding site of JAK3, preventing the phosphorylation cascade.[6]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ZM 39923|ZM39923|JAK3 inhibitor [dcchemicals.com]
• 3. ZM39923 | TargetMol [targetmol.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Basic Mechanisms of JAK Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Comprehensive Overview of Globally Approved JAK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens [frontiersin.org]
• 8. researchgate.net [researchgate.net]

ZM39923 Hydrochloride: A Technical Guide to a Dual Inhibitor of JAK3 and Transglutaminase 2

For Researchers, Scientists, and Drug Development Professionals

Abstract

ZM39923 hydrochloride is a small molecule of significant interest in pharmacological research, initially identified as a potent and selective inhibitor of Janus kinase 3 (JAK3). Subsequent studies revealed its profound inhibitory activity against tissue transglutaminase (TGM2), establishing it as a dual inhibitor. A critical aspect of its pharmacology is its function as a prodrug, undergoing conversion in neutral buffer to its active metabolite, ZM449829. This technical guide provides a comprehensive overview of the discovery, mechanism of action, and key experimental data related to ZM39923 hydrochloride, intended to serve as a resource for researchers in drug discovery and development.

Discovery and Development

ZM39923 hydrochloride emerged from research at AstraZeneca focused on identifying novel inhibitors of Janus kinase 3 (JAK3), a key enzyme in cytokine signaling pathways predominantly expressed in hematopoietic cells and crucial for immune function. The initial discovery, published in 2000, identified a series of naphthyl(beta-aminoethyl)ketones as potent JAK3 inhibitors.[1] Within this series, ZM39923 (referred to as compound 7 in the publication) demonstrated a pIC50 of 7.1 for JAK3.[1]

A significant finding during its initial characterization was that ZM39923 acts as a prodrug, undergoing a retro-Michael reaction in neutral buffer to form the more stable and active vinyl ketone, ZM449829 (referred to as compound 22).[1] This conversion is relatively rapid, with a half-life of 36 minutes at pH 7.43 and 25°C.

Later, in a screen of existing drug libraries to identify inhibitors of human tissue transglutaminase (TGM2), ZM39923 was discovered to be a highly potent inhibitor of this enzyme, with an IC50 of 10 nM.[2][3] Its active metabolite, ZM449829, was found to be even more potent against TGM2, with an IC50 of 5 nM.[2][3] This discovery expanded the potential therapeutic applications of ZM39923 beyond immune modulation to diseases where TGM2 is implicated, such as neurodegenerative disorders.[2][4]

Mechanism of Action

The primary mechanism of action of ZM39923 hydrochloride is the inhibition of JAK3 and TGM2, mediated by its active form, ZM449829.

Inhibition of JAK3 and the JAK-STAT Signaling Pathway

JAK3 is a member of the Janus family of non-receptor tyrosine kinases that play a critical role in signal transduction initiated by cytokines. Upon cytokine binding to its receptor, associated JAKs are activated and phosphorylate the receptor, creating docking sites for Signal Transducer and Activator of Transcription (STAT) proteins. JAKs then phosphorylate STATs, which dimerize and translocate to the nucleus to regulate gene expression. ZM449829, the active metabolite of ZM39923, inhibits the kinase activity of JAK3, thereby blocking the phosphorylation of STATs and interrupting the downstream signaling cascade.[1] This leads to the modulation of immune cell function.

Figure 1: The JAK-STAT signaling pathway and the inhibitory action of ZM39923's active metabolite.

Inhibition of Tissue Transglutaminase 2 (TGM2)

TGM2 is a calcium-dependent enzyme that catalyzes the formation of isopeptide bonds between glutamine and lysine (B10760008) residues in proteins. This cross-linking activity is implicated in various cellular processes, and its dysregulation is associated with several diseases. ZM39923 and its active metabolite, ZM449829, are potent inhibitors of TGM2's cross-linking activity.[2][4] The inhibitory effect on TGM2 is significantly reduced in the presence of the reducing agent dithiothreitol (B142953) (DTT), suggesting a thiol-dependent mechanism of inhibition.[4]

Quantitative Pharmacological Data

The following tables summarize the in vitro inhibitory potency of ZM39923 hydrochloride and its active metabolite, ZM449829.

Table 1: Inhibitory Activity of ZM39923 Hydrochloride

Target	Parameter	Value	Reference
JAK3	pIC50	7.1	[1]
IC50	79 nM
JAK1	pIC50	4.4	[2]
EGFR	pIC50	5.6	[2]
TGM2	IC50 (in the absence of DTT)	10 nM	[2]
IC50 (in the presence of 10 mM DTT)	10 µM	[4]
γ-secretase	IC50	~20 µM	[4]

Table 2: Inhibitory Activity of ZM449829 (Active Metabolite)

Target	Parameter	Value	Reference
JAK3	pIC50	6.8	[1]
TGM2	IC50	5 nM	[2][3]

Experimental Protocols

Synthesis of ZM39923 Hydrochloride (General Method)

ZM39923 hydrochloride, being a β-amino ketone, can be synthesized via a Mannich reaction. This one-pot, three-component reaction involves an amine, a non-enolizable aldehyde, and a ketone. The following is a general protocol adaptable for the synthesis of ZM39923 hydrochloride.

Materials:

• 2-Acetylnaphthalene (B72118)

• Paraformaldehyde

• N-Benzylisopropylamine

• Concentrated Hydrochloric Acid

• Isopropanol (B130326)

Procedure:

• Dissolve N-benzylisopropylamine in isopropanol.

• Add concentrated hydrochloric acid dropwise to the solution to form the amine salt.

• Add 2-acetylnaphthalene and paraformaldehyde to the reaction mixture.

• Reflux the mixture for several hours.

• Monitor the reaction progress by thin-layer chromatography.

• Upon completion, cool the reaction mixture to room temperature and then to 0°C to induce precipitation.

• Collect the precipitated product by filtration.

• Wash the solid with cold isopropanol and dry under vacuum to yield 3-(benzyl(isopropyl)amino)-1-(naphthalen-2-yl)propan-1-one hydrochloride (ZM39923 hydrochloride).

In Vitro JAK3 Kinase Inhibition Assay (Luminescence-Based)

This protocol outlines a typical in vitro kinase assay to determine the IC50 value of an inhibitor against JAK3 using a luminescence-based method that quantifies ATP consumption.

Materials:

• Recombinant human JAK3 enzyme

• Poly(Glu, Tyr) 4:1 substrate

• ATP

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ZM39923 hydrochloride dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (or similar)

• White, opaque 384-well plates

• Luminometer

Figure 2: Workflow for an in vitro JAK3 kinase inhibition assay.

Procedure:

• Prepare serial dilutions of ZM39923 hydrochloride in DMSO.

• In a 384-well plate, add 1 µL of the diluted inhibitor or DMSO (vehicle control) to the appropriate wells.

• Add 2 µL of diluted recombinant JAK3 enzyme to each well.

• Initiate the kinase reaction by adding 2 µL of the substrate/ATP mixture. The final ATP concentration should be close to the Km value for JAK3.

• Incubate the plate at room temperature for 60 minutes.

• Stop the reaction by adding 5 µL of ADP-Glo™ Reagent and incubate for 40 minutes at room temperature.

• Add 10 µL of Kinase Detection Reagent, which converts ADP to ATP and generates a luminescent signal. Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each inhibitor concentration and determine the IC50 value using a suitable software.

In Vitro TGM2 Inhibition Assay (Colorimetric)

This protocol describes a colorimetric assay to measure the cross-linking activity of TGM2 and its inhibition.

Materials:

• Recombinant human TGM2

• TGM2 substrate (e.g., a biotinylated peptide containing a glutamine residue)

• A second substrate (e.g., a primary amine-coated plate)

• Calcium chloride (CaCl₂)

• Assay buffer (e.g., Tris-HCl)

• ZM39923 hydrochloride dissolved in DMSO

• Streptavidin-horseradish peroxidase (HRP) conjugate

• HRP substrate (e.g., TMB)

• Stop solution (e.g., sulfuric acid)

• Microplate reader

Procedure:

• Prepare serial dilutions of ZM39923 hydrochloride in DMSO.

• To the wells of a primary amine-coated microplate, add the assay buffer, CaCl₂, the biotinylated peptide substrate, and the diluted inhibitor or DMSO.

• Initiate the reaction by adding recombinant TGM2 to each well.

• Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Wash the plate to remove unbound reagents.

• Add streptavidin-HRP conjugate to each well and incubate at room temperature.

• Wash the plate again.

• Add the HRP substrate and incubate until a color develops.

• Stop the reaction with the stop solution.

• Read the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the percent inhibition and determine the IC50 value.

Conclusion

ZM39923 hydrochloride is a valuable research tool with a unique pharmacological profile as a prodrug that dually inhibits JAK3 and TGM2. Its potent activity against these two distinct enzyme classes makes it a subject of interest for investigating the roles of these targets in various pathological conditions, from inflammatory and autoimmune diseases to neurodegeneration. A thorough understanding of its conversion to the active metabolite ZM449829 is crucial for the design and interpretation of in vitro and in vivo studies. This guide provides a foundational resource for researchers working with or interested in the development of ZM39923 hydrochloride and related compounds.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent progress in the chemistry of β-aminoketones - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03864A [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. derpharmachemica.com [derpharmachemica.com]

ZM39923 Hydrochloride: A Technical Guide for Immunology Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZM39923 hydrochloride is a potent and selective inhibitor of Janus kinase 3 (JAK3), a critical enzyme in the signaling pathways of numerous cytokines that are pivotal to the immune response.[1][2] Due to its targeted action on a kinase with expression largely restricted to hematopoietic cells, ZM39923 hydrochloride serves as a valuable tool for immunology research, particularly in the study of autoimmune diseases, organ transplant rejection, and other inflammatory conditions.[3][4] This technical guide provides an in-depth overview of ZM39923 hydrochloride, including its mechanism of action, quantitative inhibitory data, and detailed experimental protocols.

A crucial characteristic of ZM39923 hydrochloride is its function as a prodrug. In neutral buffer solutions, it undergoes decomposition to form its active metabolite, ZM449829.[1][3][4] This conversion has a half-life of approximately 36 minutes at pH 7.43 and 25°C.[1][2] Consequently, the biological activity observed in many cell-based assays is primarily attributable to ZM449829.[4]

Mechanism of Action: Inhibition of the JAK/STAT Signaling Pathway

ZM39923 hydrochloride exerts its immunomodulatory effects by inhibiting JAK3, a key component of the JAK/STAT signaling pathway. This pathway is the primary signal transduction cascade for a wide range of cytokines and growth factors that regulate cell proliferation, differentiation, and immune responses.[1]

The binding of a cytokine to its receptor on the cell surface leads to the activation of receptor-associated JAKs. Activated JAKs then phosphorylate tyrosine residues on the receptor, creating docking sites for Signal Transducer and Activator of Transcription (STAT) proteins. Once docked, STATs are themselves phosphorylated by the JAKs, leading to their dimerization and translocation to the nucleus, where they act as transcription factors to regulate the expression of target genes.

By inhibiting JAK3, ZM39923 hydrochloride effectively blocks the phosphorylation and activation of downstream STAT proteins, thereby preventing the transcription of genes involved in inflammatory and immune responses.

Figure 1. The JAK/STAT signaling pathway and the point of inhibition by ZM39923 hydrochloride.

Quantitative Data: Inhibitory Activity of ZM39923 Hydrochloride

The inhibitory potency of ZM39923 hydrochloride has been quantified against several kinases and other enzymes. The following tables summarize the available data, presented as pIC50 and IC50 values. It is important to note that assay conditions can influence these values.

Table 1: Inhibitory Potency (pIC50) of ZM39923 Hydrochloride against Various Kinases

Target	pIC50	Reference(s)
JAK3	7.1	[1][2][5][6][7][8][9]
EGFR	5.6	[1][2][5][8]
JAK1	4.4	[1][2][5][7][8]
CDK4	< 5.0	[1][2]
Lck	< 5.0	[8]

pIC50 is the negative logarithm of the IC50 value. A higher pIC50 indicates greater potency.

Table 2: Inhibitory Concentration (IC50) of ZM39923 Hydrochloride against Various Kinases and Enzymes

Target	IC50	Notes	Reference(s)
JAK3	79 nM	[10]
Tissue Transglutaminase 2 (TGM2)	10 nM	[5][6][8][9][10]
Factor XIIIa	25 nM	In the absence of DTT.	[10]
EGFR	2.4 µM	[10]
CDK4	10 µM	[10]
JAK1	40 µM	[10]
γ-secretase	~20 µM	[3]

IC50 is the concentration of an inhibitor required to reduce the activity of an enzyme by 50%.

Experimental Protocols

In Vitro Kinase Assay (General Protocol)

This protocol outlines a general workflow for determining the IC50 value of ZM39923 hydrochloride against JAK3 in a biochemical assay format. Specific details may need to be optimized based on the detection method (e.g., ADP-Glo™, HTRF®).

Figure 2. General workflow for an in vitro JAK3 kinase inhibition assay.

Methodology:

• Reagent Preparation:

  • Prepare serial dilutions of ZM39923 hydrochloride in 100% DMSO.

  • Thaw and dilute recombinant human JAK3 enzyme to the desired concentration in a kinase assay buffer.

  • Prepare a solution containing the appropriate substrate (e.g., a synthetic peptide) and ATP in kinase assay buffer. The ATP concentration should ideally be at or near the Km for JAK3.

• Assay Procedure:

  • Add a small volume (e.g., 1-5 µL) of the serially diluted ZM39923 hydrochloride or DMSO (vehicle control) to the wells of a microplate.

  • Add the diluted JAK3 enzyme to each well.

  • Initiate the kinase reaction by adding the substrate/ATP mixture.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Signal Detection and Data Analysis:

  • Stop the reaction and add the detection reagents according to the manufacturer's protocol (e.g., for ADP-Glo™, this involves adding a reagent to deplete unused ATP, followed by a kinase detection reagent to measure the amount of ADP produced).

  • Measure the signal (e.g., luminescence or fluorescence) using a plate reader.

  • Calculate the percentage of inhibition for each concentration of ZM39923 hydrochloride relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Cellular STAT5 Phosphorylation Assay (Flow Cytometry)

This protocol describes a method to assess the inhibitory effect of ZM39923 hydrochloride on cytokine-induced STAT5 phosphorylation in a relevant cell line (e.g., human T-cells or a cytokine-dependent cell line).

Methodology:

• Cell Preparation and Treatment:

  • Culture a suitable T-cell line or peripheral blood mononuclear cells (PBMCs) under appropriate conditions.

  • Starve the cells of serum or specific cytokines for 4-6 hours to reduce basal STAT5 phosphorylation.

  • Pre-incubate the cells with various concentrations of ZM39923 hydrochloride or a vehicle control (DMSO) for 1-2 hours.

• Cytokine Stimulation:

  • Stimulate the cells with a relevant cytokine that signals through JAK3, such as Interleukin-2 (IL-2), for a short period (e.g., 15-30 minutes) at 37°C. Include an unstimulated control.

• Fixation and Permeabilization:

  • Immediately stop the stimulation by fixing the cells, for example, with a formaldehyde-based fixation buffer for 10-15 minutes at room temperature.

  • Permeabilize the cells to allow intracellular antibody staining, typically using ice-cold methanol (B129727) for at least 30 minutes on ice.

• Antibody Staining and Flow Cytometry:

  • Wash the permeabilized cells with a staining buffer (e.g., PBS with BSA).

  • Incubate the cells with a fluorochrome-conjugated antibody specific for phosphorylated STAT5 (pSTAT5) for 30-60 minutes at room temperature, protected from light.

  • Wash the cells to remove unbound antibody.

  • Acquire the data on a flow cytometer, measuring the fluorescence intensity of the pSTAT5 antibody.

• Data Analysis:

  • Gate on the cell population of interest.

  • Determine the median fluorescence intensity (MFI) of pSTAT5 for each condition.

  • Normalize the MFI of the inhibitor-treated samples to the cytokine-stimulated control and plot against the inhibitor concentration to determine the IC50 value.

Conclusion

ZM39923 hydrochloride is a valuable research tool for investigating the role of the JAK3/STAT signaling pathway in immune cell function. Its potency and selectivity, coupled with a well-defined mechanism of action, make it suitable for a range of in vitro and cell-based immunology studies. When using this compound, it is critical to consider its prodrug nature and the conversion to its active form, ZM449829, especially in cellular assays. The protocols and data presented in this guide provide a comprehensive resource for researchers employing ZM39923 hydrochloride in their investigations.

References

• 1. HTRF Human Phospho-STAT5 (Tyr694) Detection Kit, 500 Assay Points | Revvity [revvity.com]
• 2. Flow cytometric measurement of STAT5 phosphorylation to assess the activity of common γ chain cytokines i... [protocols.io]
• 3. benchchem.com [benchchem.com]
• 4. mesoscale.com [mesoscale.com]
• 5. benchchem.com [benchchem.com]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. selleckchem.com [selleckchem.com]
• 8. benchchem.com [benchchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Evaluating STAT5 Phosphorylation as a Mean to Assess T Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for ZM39923 Hydrochloride in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZM39923 hydrochloride is a potent and selective cell-permeable inhibitor of Janus kinase 3 (JAK3).[1][2] It also exhibits inhibitory activity against tissue transglutaminase 2 (TGM2).[3] A critical characteristic of ZM39923 hydrochloride is that it functions as a prodrug, readily converting to its active metabolite, ZM449829, in neutral buffer solutions (pH 7.43 at 25°C) with a half-life of approximately 36 minutes.[1][4] This conversion is a crucial consideration in the design of cell culture experiments. The primary mechanism of action for its biological effects in cellular assays is the inhibition of the JAK/STAT signaling pathway, which is integral to cytokine-mediated signal transduction, particularly in hematopoietic cells.[5]

These application notes provide detailed protocols and guidelines for the use of ZM39923 hydrochloride in cell culture experiments to study its effects on cell signaling, viability, and other cellular processes.

Data Presentation

Inhibitory Activity of ZM39923 Hydrochloride and its Active Metabolite ZM449829

The following tables summarize the in vitro inhibitory potency of ZM39923 hydrochloride and its active form, ZM449829, against various kinases and enzymes. This data is essential for determining appropriate concentration ranges for cell-based assays and for understanding potential off-target effects.

Compound	Target	pIC50	IC50	Reference(s)
ZM39923 HCl	JAK3	7.1	79 nM	[2][3]
JAK1	4.4	40 µM	[2][3]
EGFR	5.6	2.4 µM	[2][3]
CDK4	< 5.0	> 10 µM	[2][3]
TGM2	-	10 nM (in absence of DTT)	[3]
γ-secretase	-	~20 µM	[5]
ZM449829	JAK3	6.8	-	[5]
JAK1	4.7	-	[5]
EGFR	5.0	-	[5]

pIC50 is the negative logarithm of the IC50 value. A higher pIC50 indicates greater potency.

Solubility Information

Compound	Solvent	Maximum Solubility	Reference(s)
ZM39923 HCl	DMSO	≥ 47 mg/mL (127.75 mM)	[3]
Water	1 mg/mL (2.72 mM) with sonication	[3]

Signaling Pathway

ZM39923 hydrochloride, through its active metabolite ZM449829, primarily inhibits the JAK3/STAT signaling pathway. This pathway is crucial for the signal transduction of cytokines that utilize the common gamma chain (γc) receptor subunit, such as IL-2, IL-4, IL-7, IL-9, IL-15, and IL-21. Inhibition of JAK3 prevents the phosphorylation and activation of Signal Transducer and Activator of Transcription (STAT) proteins, which in turn blocks their translocation to the nucleus and subsequent regulation of target gene expression.

References

• 1. ZM 39923 hydrochloride | JAK | Tocris Bioscience [tocris.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. rndsystems.com [rndsystems.com]
• 5. selleckchem.com [selleckchem.com]

Application Notes and Protocols for Studying STAT5 Signaling with ZM39923 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing ZM39923 hydrochloride to investigate the Signal Transducer and Activator of Transcription 5 (STAT5) signaling pathway. ZM39923 hydrochloride is a valuable chemical tool for elucidating the role of the JAK/STAT pathway in various biological processes, including cell proliferation, differentiation, and apoptosis.

Introduction

ZM39923 hydrochloride is recognized as a potent and selective inhibitor of Janus kinase 3 (JAK3). The JAK/STAT signaling cascade is a critical pathway in cytokine and growth factor signaling, and its dysregulation is implicated in numerous diseases, including cancers and autoimmune disorders[1][2]. STAT5, a key member of the STAT family of transcription factors, is frequently activated downstream of JAK3[2]. Upon activation by phosphorylation, STAT5 dimerizes, translocates to the nucleus, and regulates the expression of target genes involved in cell survival and proliferation[3]. ZM39923 hydrochloride serves as a prodrug, converting in neutral buffer to its active form, ZM449829, which effectively inhibits JAK3 activity[4]. By inhibiting JAK3, ZM39923 hydrochloride provides a means to modulate and study the downstream effects on STAT5 signaling.

Mechanism of Action

ZM39923 hydrochloride functions as an inhibitor of the JAK3/STAT5 signaling pathway. In a cellular context or in neutral buffer solutions, ZM39923 hydrochloride undergoes degradation to form its active metabolite, ZM449829[4]. This active compound selectively targets and inhibits the kinase activity of JAK3. The inhibition of JAK3 prevents the phosphorylation and subsequent activation of its downstream target, STAT5. Consequently, the dimerization, nuclear translocation, and transcriptional activity of STAT5 are all suppressed. This inhibitory action makes ZM39923 hydrochloride a useful tool for studying the physiological and pathological roles of STAT5 signaling. It is important to note that ZM39923 hydrochloride also exhibits potent inhibitory effects on tissue transglutaminase (TGM2)[5][6].

Quantitative Data Summary

The inhibitory activity of ZM39923 hydrochloride and its target profile are summarized in the table below. The data is presented as pIC50 values, which is the negative logarithm of the half-maximal inhibitory concentration (IC50). A higher pIC50 value indicates greater potency.

Target	Inhibitory Activity (pIC50)	Inhibitory Activity (IC50/KD)	Reference
JAK3	7.1	[4][5][6]
EGFR	5.6	[4]
JAK1	4.4	[4]
CDK4	< 5.0
TGM2	10 nM (IC50)	[5][6]
γ-secretase	~20 µM (IC50)	[4]

Signaling Pathway and Inhibition

The following diagram illustrates the canonical JAK3/STAT5 signaling pathway and the point of inhibition by the active metabolite of ZM39923 hydrochloride.

Caption: JAK3/STAT5 signaling pathway and inhibition by ZM39923's active form.

Experimental Protocols

Here we provide detailed protocols for investigating the effect of ZM39923 hydrochloride on STAT5 signaling.

Cell Culture and Treatment

This protocol outlines the general procedure for treating cells with ZM39923 hydrochloride to assess its impact on STAT5 phosphorylation.

Materials:

• Cell line of interest (e.g., a hematopoietic cell line with active JAK3/STAT5 signaling)

• Complete cell culture medium

• ZM39923 hydrochloride

• DMSO (for stock solution preparation)

• Phosphate-buffered saline (PBS)

• Cytokine for stimulating STAT5 phosphorylation (e.g., IL-2)

• 6-well tissue culture plates

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of the experiment. Allow cells to adhere and grow overnight.

• Compound Preparation: Prepare a stock solution of ZM39923 hydrochloride in DMSO (e.g., 10-100 mM). Further dilute the stock solution in complete culture medium to achieve the desired final concentrations. Note that ZM39923 hydrochloride breaks down in neutral buffer to its active form.

• Pre-treatment: For experiments involving cytokine stimulation, serum-starve the cells for 4-6 hours prior to treatment to reduce basal signaling.

• Treatment: Treat the cells with varying concentrations of ZM39923 hydrochloride for a predetermined duration (e.g., 1-24 hours). Include a vehicle control (DMSO) group.

• Stimulation: If applicable, stimulate the cells with a cytokine (e.g., IL-2) for a short period (e.g., 15-30 minutes) before harvesting to induce STAT5 phosphorylation.

• Cell Lysis: After treatment and/or stimulation, wash the cells with ice-cold PBS and lyse them using an appropriate lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a standard protein assay (e.g., BCA assay). The lysates are now ready for downstream analysis like Western Blotting.

Western Blotting for Phospho-STAT5

This protocol describes how to detect the levels of phosphorylated STAT5 (p-STAT5) and total STAT5 in cell lysates.

Materials:

• Cell lysates from the treatment protocol

• SDS-PAGE gels

• Western blotting apparatus

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-STAT5 (Tyr694) and anti-total STAT5

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Separation: Load equal amounts of protein (e.g., 20-30 µg) from each sample onto an SDS-PAGE gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against p-STAT5 overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Apply the chemiluminescent substrate to the membrane and visualize the protein bands using an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against total STAT5 or a loading control like β-actin or GAPDH.

Cell Viability Assay

This protocol is for assessing the effect of ZM39923 hydrochloride on cell viability, which can be correlated with the inhibition of STAT5 signaling.

Materials:

• Cell line of interest

• Complete cell culture medium

• ZM39923 hydrochloride

• 96-well tissue culture plates

• Cell viability reagent (e.g., MTT, WST-1, or CellTiter-Glo®)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well). Allow cells to attach overnight.

• Treatment: Treat the cells with a range of concentrations of ZM39923 hydrochloride. Include a vehicle control.

• Incubation: Incubate the plate for a desired period (e.g., 24, 48, or 72 hours).

• Viability Measurement: Add the cell viability reagent to each well according to the manufacturer's instructions and incubate for the recommended time.

• Data Acquisition: Measure the absorbance or luminescence using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value for cell growth inhibition.

Experimental Workflow

The following diagram provides a general workflow for studying the effects of ZM39923 hydrochloride on STAT5 signaling.

Caption: General experimental workflow for studying ZM39923's effects.

References

• 1. Pharmacologic inhibition of STAT5 in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Inhibition of Oncogenic STAT3 and STAT5 Signaling in Hematopoietic Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The transcription factor STAT5 catalyzes Mannich ligation reactions yielding inhibitors of leukemic cell proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. ZM39923 hydrochloride - Immunomart [immunomart.com]

Application Notes and Protocols for Immunofluorescence Staining with ZM39923 Hydrochloride Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing ZM39923 hydrochloride, a potent JAK3 inhibitor, in immunofluorescence (IF) studies to investigate the JAK/STAT signaling pathway. The primary application demonstrated is the inhibition of STAT3 phosphorylation and subsequent nuclear translocation in cultured cells.

Introduction

ZM39923 hydrochloride is a selective inhibitor of Janus kinase 3 (JAK3), a critical enzyme in the JAK/STAT signaling cascade. This pathway is integral to cellular responses to a variety of cytokines and growth factors, playing a key role in immunity, cell proliferation, and differentiation. Dysregulation of the JAK/STAT pathway is implicated in various diseases, including inflammatory disorders and cancer. ZM39923 hydrochloride acts as a prodrug, converting to its active form, ZM449829, in neutral buffer. By inhibiting JAK3, ZM39923 effectively blocks the phosphorylation of downstream Signal Transducer and Activator of Transcription (STAT) proteins, preventing their dimerization and translocation to the nucleus where they would otherwise activate gene transcription.

Immunofluorescence is a powerful technique to visualize the subcellular localization and activation state of proteins. This protocol details the use of ZM39923 hydrochloride to treat cultured cells, followed by immunofluorescent staining for total STAT3 and its activated, phosphorylated form (pSTAT3). Quantitative analysis of the resulting fluorescence can provide robust data on the inhibitory effect of ZM39923.

Data Presentation

The following tables present illustrative quantitative data from a representative immunofluorescence experiment assessing the effect of ZM39923 hydrochloride on STAT3 phosphorylation and nuclear localization. The data is presented as the mean fluorescence intensity (MFI) and the ratio of nuclear to cytoplasmic fluorescence.

Table 1: Effect of ZM39923 Hydrochloride on Phospho-STAT3 (pSTAT3) Mean Fluorescence Intensity

Treatment Group	Concentration (µM)	Mean pSTAT3 Fluorescence Intensity (Arbitrary Units)	Standard Deviation
Vehicle Control (DMSO)	0	158.4	± 12.7
ZM39923 Hydrochloride	0.1	125.9	± 10.1
ZM39923 Hydrochloride	1	75.2	± 6.8
ZM39923 Hydrochloride	10	32.1	± 4.5

Table 2: Effect of ZM39923 Hydrochloride on STAT3 Nuclear to Cytoplasmic Ratio

Treatment Group	Concentration (µM)	Mean Nuclear/Cytoplasmic pSTAT3 Fluorescence Ratio	Standard Deviation
Vehicle Control (DMSO)	0	3.8	± 0.5
ZM39923 Hydrochloride	0.1	2.9	± 0.4
ZM39923 Hydrochloride	1	1.5	± 0.3
ZM39923 Hydrochloride	10	1.1	± 0.2

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the JAK/STAT signaling pathway, the mechanism of ZM39923 hydrochloride inhibition, and the experimental workflow for the immunofluorescence protocol.

JAK/STAT Signaling Pathway and ZM39923 Inhibition.

Immunofluorescence Experimental Workflow.

Experimental Protocols

Materials and Reagents:

• Cultured cells of interest (e.g., HeLa, A549, or other cell lines with active JAK/STAT signaling)

• ZM39923 hydrochloride (dissolved in DMSO to create a stock solution)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Blocking buffer (e.g., 5% normal goat serum in PBS)

• Primary antibodies:

  • Rabbit anti-STAT3 monoclonal antibody

  • Mouse anti-phospho-STAT3 (Tyr705) monoclonal antibody

• Fluorophore-conjugated secondary antibodies:

  • Goat anti-rabbit IgG (H+L) conjugated to a green fluorophore (e.g., Alexa Fluor 488)

  • Goat anti-mouse IgG (H+L) conjugated to a red fluorophore (e.g., Alexa Fluor 594)

• DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining

• Antifade mounting medium

• Glass coverslips and microscope slides

• Humidified chamber

Protocol:

• Cell Seeding:

  • Sterilize glass coverslips by immersing them in 70% ethanol (B145695) and allowing them to air dry in a sterile cell culture hood.

  • Place sterile coverslips into the wells of a 24-well plate.

  • Seed cells onto the coverslips at a density that will result in 60-70% confluency at the time of treatment.

  • Incubate the cells in a humidified incubator at 37°C with 5% CO2 overnight to allow for attachment.

• ZM39923 Hydrochloride Treatment:

  • Prepare serial dilutions of ZM39923 hydrochloride in cell culture medium from the DMSO stock solution. Ensure the final DMSO concentration is consistent across all treatment groups, including the vehicle control (typically ≤ 0.1%).

  • Remove the old medium from the wells and replace it with the medium containing the desired concentrations of ZM39923 hydrochloride or the vehicle control.

  • Incubate the cells for the desired treatment duration (e.g., 2, 6, or 24 hours). This may need to be optimized for your specific cell line and experimental goals.

• Cell Fixation:

  • Carefully aspirate the treatment medium.

  • Gently wash the cells twice with PBS.

  • Add 4% PFA in PBS to each well to cover the cells and incubate for 15 minutes at room temperature.

  • Aspirate the PFA and wash the cells three times with PBS for 5 minutes each.

• Permeabilization:

  • Add 0.1% Triton X-100 in PBS to each well and incubate for 10 minutes at room temperature.

  • Aspirate the permeabilization buffer and wash the cells three times with PBS for 5 minutes each.

• Blocking:

  • Add blocking buffer to each well and incubate for 1 hour at room temperature in a humidified chamber to block non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute the primary antibodies (anti-STAT3 and anti-pSTAT3) in blocking buffer at their predetermined optimal concentrations.

  • Aspirate the blocking buffer and add the diluted primary antibody solution to the cells.

  • Incubate overnight at 4°C in a humidified chamber.

• Secondary Antibody Incubation:

  • The next day, aspirate the primary antibody solution and wash the cells three times with PBS for 5 minutes each.

  • Dilute the fluorophore-conjugated secondary antibodies in blocking buffer.

  • Add the diluted secondary antibody solution to the cells and incubate for 1 hour at room temperature, protected from light.

• Nuclear Counterstaining:

  • Aspirate the secondary antibody solution and wash the cells three times with PBS for 5 minutes each, protected from light.

  • Incubate the cells with a dilute solution of DAPI in PBS for 5 minutes at room temperature to stain the nuclei.

  • Wash the cells twice with PBS.

• Mounting:

  • Carefully remove the coverslips from the wells using fine-tipped forceps.

  • Invert the coverslips and mount them onto clean microscope slides with a drop of antifade mounting medium.

  • Seal the edges of the coverslips with clear nail polish and allow to dry.

• Imaging and Analysis:

  • Visualize the stained cells using a fluorescence or confocal microscope.

  • Capture images using appropriate filter sets for DAPI (blue), the green fluorophore (e.g., total STAT3), and the red fluorophore (e.g., pSTAT3).

  • For quantitative analysis, use image analysis software (e.g., ImageJ/Fiji) to:

    • Measure the mean fluorescence intensity of the pSTAT3 signal in a defined area for each condition.

    • Define nuclear and cytoplasmic regions of interest (ROIs) based on the DAPI stain.

    • Measure the mean fluorescence intensity of the pSTAT3 signal within the nuclear and cytoplasmic ROIs for multiple cells per condition.

    • Calculate the nuclear-to-cytoplasmic fluorescence ratio for each cell.

  • Perform statistical analysis on the quantitative data to determine the significance of the observed differences between treatment groups.

Technical Notes & Optimization

Technical Support Center: ZM39923 Hydrochloride Degradation

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals working with ZM39923 hydrochloride and its degradation product, ZM 449829.

Frequently Asked Questions (FAQs)

Q1: What is the relationship between ZM39923 hydrochloride and ZM 449829?

A1: ZM39923 hydrochloride is a prodrug that degrades into the active inhibitor, ZM 449829.[1] This transformation is a critical factor to consider in experimental design, as the observed biological activity of ZM39923 in many assays is primarily due to its degradation to ZM 449829.

Q2: Under what conditions does ZM39923 hydrochloride degrade to ZM 449829?

A2: ZM39923 hydrochloride is known to be unstable in neutral buffer solutions. Specifically, it degrades with a half-life of 36 minutes in a neutral buffer at pH 7.43 and 25°C.[2]

Q3: What are the primary targets of ZM39923 hydrochloride and ZM 449829?

A3: Both compounds are inhibitors of Janus kinase 3 (JAK3).[1][3] They also show inhibitory activity against the Epidermal Growth Factor Receptor (EGFR) and tissue transglutaminase (TGM2).[3][4]

Q4: How should I store ZM39923 hydrochloride to minimize degradation?

A4: Solid ZM39923 hydrochloride should be stored at -20°C, where it is stable for at least four years.[3] Stock solutions should be prepared fresh, or if necessary, aliquoted and stored at -80°C to avoid repeated freeze-thaw cycles.[1]

Q5: What are the recommended solvents for preparing stock solutions of ZM39923 hydrochloride?

A5: ZM39923 hydrochloride is soluble in DMSO (up to 100 mM) and DMF (10 mg/ml).[3] For aqueous buffers, it is recommended to first dissolve the compound in an organic solvent like DMSO and then dilute it into the aqueous medium.

Troubleshooting Guide

Issue 1: Inconsistent results in biological assays.

• Possible Cause: Uncontrolled degradation of ZM39923 hydrochloride to ZM 449829. The 36-minute half-life in neutral buffer means the concentration of the active compound (ZM 449829) is changing throughout your experiment.

• Solution:

  • Pre-incubate ZM39923 hydrochloride in your assay buffer for a defined period to allow for consistent conversion to ZM 449829 before starting your experiment.

  • Alternatively, consider using ZM 449829 directly if the experimental design allows.

  • Ensure the pH of your buffer is consistent across all experiments.

Issue 2: Faster or slower than expected degradation of ZM39923 hydrochloride.

• Possible Cause: The pH or temperature of your experimental buffer deviates from the reported conditions (pH 7.43, 25°C).[2] The rate of hydrolysis can be sensitive to small changes in pH and temperature.

• Solution:

  • Carefully prepare and verify the pH of your buffer using a calibrated pH meter.

  • Maintain a constant and accurate temperature using a water bath or incubator.

  • Perform a time-course experiment to determine the degradation rate in your specific experimental setup.

Issue 3: Appearance of unexpected peaks in HPLC analysis.

• Possible Cause: Formation of other degradation byproducts, or impurities in the initial compound.

• Solution:

  • Use high-purity ZM39923 hydrochloride (≥99%).

  • Analyze a sample of the undegraded compound to identify any initial impurities.

  • Consider using a gradient HPLC method to better separate all components in the mixture.

  • If the unknown peaks are significant, further characterization using techniques like mass spectrometry may be necessary.

Issue 4: Low yield of ZM 449829.

• Possible Cause: The degradation reaction may not have gone to completion, or other degradation pathways may be competing with the desired transformation.

• Solution:

  • Increase the incubation time to allow for more complete conversion. Given the half-life of 36 minutes, incubating for at least 2-3 hours should result in significant conversion.

  • Ensure the buffer conditions are optimal for the desired degradation pathway.

Data Presentation

Table 1: Physicochemical and Pharmacological Properties of ZM39923 and ZM 449829

Property	ZM39923 hydrochloride	ZM 449829
Molecular Formula	C₂₃H₂₅NO·HCl	C₁₃H₁₀O
Molecular Weight	367.92 g/mol	182.22 g/mol [5]
Primary Target	JAK3[3]	JAK3[5]
IC₅₀ (JAK3)	79 nM[3]	158 nM[5]
pIC₅₀ (JAK3)	7.1[2]	-
IC₅₀ (EGFR)	2.4 µM[3]	10 µM[5]
IC₅₀ (JAK1)	40 µM[3]	19.95 µM[5]
IC₅₀ (TGM2)	10 nM[4]	5 nM[5]
Half-life (pH 7.43, 25°C)	36 minutes[2]	Not Applicable
Solubility (DMSO)	Up to 100 mM	30 mg/mL[5]

Experimental Protocols

Protocol 1: Monitoring the Degradation of ZM39923 Hydrochloride to ZM 449829 by HPLC

This protocol outlines a method to induce and monitor the degradation of ZM39923 hydrochloride in a controlled laboratory setting.

1. Materials:

• ZM39923 hydrochloride (≥99% purity)
• ZM 449829 (as a reference standard)
• DMSO (ACS grade or higher)
• Phosphate-buffered saline (PBS), pH 7.4
• Acetonitrile (HPLC grade)
• Trifluoroacetic acid (TFA, HPLC grade)
• Deionized water (18.2 MΩ·cm)
• HPLC system with a UV detector and a C18 column

2. Preparation of Solutions:

• ZM39923 Stock Solution (10 mM): Dissolve the appropriate amount of ZM39923 hydrochloride in DMSO to achieve a final concentration of 10 mM.
• ZM 449829 Stock Solution (10 mM): Dissolve the appropriate amount of ZM 449829 in DMSO to achieve a final concentration of 10 mM.
• Degradation Buffer: Prepare PBS at pH 7.4.
• HPLC Mobile Phase A: 0.1% TFA in water.
• HPLC Mobile Phase B: 0.1% TFA in acetonitrile.

3. Degradation Experiment:

• Equilibrate the degradation buffer (PBS, pH 7.4) to 25°C in a water bath.
• Add the ZM39923 stock solution to the pre-warmed PBS to achieve a final concentration of 100 µM.
• Immediately withdraw a sample (t=0) and quench the reaction by diluting it 1:1 with HPLC mobile phase A.
• Incubate the reaction mixture at 25°C.
• Withdraw samples at various time points (e.g., 15, 30, 45, 60, 90, 120 minutes) and quench them as in step 3.
• Store the quenched samples at 4°C until HPLC analysis.

4. HPLC Analysis:

• Column: C18, 4.6 x 150 mm, 5 µm
• Flow Rate: 1 mL/min
• Injection Volume: 10 µL
• Detection Wavelength: 254 nm
• Gradient:
• 0-2 min: 10% B
• 2-15 min: 10-90% B
• 15-17 min: 90% B
• 17-18 min: 90-10% B
• 18-20 min: 10% B
• Analysis:
• Inject the reference standards of ZM39923 and ZM 449829 to determine their retention times.
• Analyze the samples from the degradation experiment.
• Calculate the peak areas for ZM39923 and ZM 449829 at each time point to determine the rate of degradation and formation.

Visualizations

Caption: Chemical degradation of ZM39923 hydrochloride to ZM 449829.

Caption: Experimental workflow for monitoring ZM39923 degradation.

Caption: The JAK/STAT signaling pathway and inhibition by ZM 449829.

References

• 1. selleckchem.com [selleckchem.com]
• 2. ZM 39923 hydrochloride | JAK | Tocris Bioscience [tocris.com]
• 3. caymanchem.com [caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]

ZM39923 Hydrochloride Cytotoxicity Assessment: A Technical Support Resource

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information and guidance for researchers assessing the cytotoxic effects of ZM39923 hydrochloride. This document offers a compilation of known inhibitory activities, detailed experimental protocols for assessing cytotoxicity and apoptosis, and troubleshooting guides to address common challenges encountered during in vitro studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of ZM39923 hydrochloride?

A1: ZM39923 hydrochloride is a potent inhibitor of Janus kinase 3 (JAK3). It also exhibits inhibitory activity against JAK1 and the epidermal growth factor receptor (EGFR), though with lower potency. Additionally, it is a potent inhibitor of tissue transglutaminase (TGM2). It is important to note that ZM39923 hydrochloride acts as a prodrug, converting to its active form, ZM449829, in neutral buffer solutions.[1][2][3]

Q2: What are the known IC50 values for ZM39923 hydrochloride?

A2: The inhibitory concentrations (IC50) of ZM39923 hydrochloride have been determined in various cell-free enzymatic assays. This data is crucial for designing experiments and interpreting results.

Data Presentation: Inhibitory Activity of ZM39923 Hydrochloride

Target Enzyme	IC50 / pIC50	Notes
JAK3	pIC50 = 7.1 (equivalent to IC50 of approximately 79 nM)	Primary target.[1][2][4]
JAK1	pIC50 = 4.4	Weaker inhibition compared to JAK3.[1]
EGFR	pIC50 = 5.6	Modest inhibition.[4]
TGM2	IC50 = 10 nM	Potent inhibition.[4]

Q3: Is there published data on the cytotoxicity of ZM39923 hydrochloride in specific cancer cell lines?

A3: Currently, there is a lack of publicly available data detailing the cytotoxic effects (e.g., IC50 values from cell viability assays) of ZM39923 hydrochloride on specific cancer cell lines. Researchers will need to perform their own dose-response experiments to determine the cytotoxic concentrations for their cell lines of interest.

Q4: How does ZM39923 hydrochloride induce cell death?

Troubleshooting Guides

This section provides solutions to common issues that may arise during the assessment of ZM39923 hydrochloride cytotoxicity.

Issue 1: High Variability in Cell Viability Assay Results

• Possible Cause: Inconsistent cell seeding density.

  • Solution: Ensure a uniform single-cell suspension before seeding. Calibrate your pipetting technique and use a multichannel pipette for consistency.

• Possible Cause: Edge effects in the microplate.

  • Solution: Avoid using the outer wells of the plate, as they are more prone to evaporation. Fill the outer wells with sterile PBS or media to maintain humidity.

• Possible Cause: Instability of the compound.

  • Solution: ZM39923 hydrochloride is a prodrug and degrades in neutral buffer. Prepare fresh stock solutions and dilute to the final concentration immediately before adding to the cells.

Issue 2: No Apparent Cytotoxicity Observed

• Possible Cause: Insufficient concentration or incubation time.

  • Solution: Perform a dose-response study with a wide range of concentrations and extend the incubation period (e.g., 24, 48, and 72 hours).

• Possible Cause: The cell line is resistant to JAK3 inhibition.

  • Solution: Verify the expression and activation of the JAK/STAT pathway in your cell line. Consider using a positive control compound known to induce cytotoxicity in your specific cell line.

• Possible Cause: Compound precipitation.

  • Solution: Check the solubility of ZM39923 hydrochloride in your culture medium. Visually inspect the wells for any signs of precipitation. Consider using a lower concentration of serum in the medium during treatment.

Issue 3: Difficulty in Interpreting Apoptosis Assay Results

• Possible Cause: Inappropriate timing of the assay.

  • Solution: Apoptosis is a dynamic process. Perform a time-course experiment to identify the optimal time point for detecting early (Annexin V positive, PI negative) and late (Annexin V positive, PI positive) apoptotic cells.

• Possible Cause: Necrotic cell death is occurring instead of or in addition to apoptosis.

  • Solution: High concentrations of a compound can lead to necrosis. Use a range of concentrations and include a positive control for necrosis (e.g., heat shock or hydrogen peroxide treatment).

Experimental Protocols

The following are detailed methodologies for key experiments to assess the cytotoxicity of ZM39923 hydrochloride.

Protocol 1: MTT Cell Viability Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• ZM39923 hydrochloride

• Cancer cell line of interest

• Complete culture medium

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of ZM39923 hydrochloride in complete culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-treated (e.g., DMSO) and untreated control wells.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• ZM39923 hydrochloride

• Cancer cell line of interest

• 6-well plates

• Annexin V-FITC/PI apoptosis detection kit

• Binding buffer

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with different concentrations of ZM39923 hydrochloride for a predetermined time.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge and wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).

Visualizations

JAK/STAT Signaling Pathway

The following diagram illustrates the canonical JAK/STAT signaling pathway, which is the primary target of ZM39923 hydrochloride. Inhibition of JAK3 by this compound is expected to block the downstream signaling cascade, leading to reduced cell proliferation and survival.

Caption: The JAK/STAT signaling pathway and the inhibitory action of ZM39923 hydrochloride.

Experimental Workflow for Cytotoxicity Assessment

This diagram outlines the logical flow of experiments to assess the cytotoxic effects of ZM39923 hydrochloride.

Caption: A typical experimental workflow for characterizing the cytotoxicity of a compound.

References

• 1. selleckchem.com [selleckchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing ZM39923 Hydrochloride Concentration for Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing ZM39923 hydrochloride in their experiments. The information is presented in a question-and-answer format to directly address common challenges and queries.

Frequently Asked Questions (FAQs)

Q1: What is ZM39923 hydrochloride and what are its primary targets?

ZM39923 hydrochloride is a potent and selective inhibitor of Janus kinase 3 (JAK3).[1] It also demonstrates potent inhibitory activity against tissue transglutaminase (TGM2).[1] It is important to note that ZM39923 hydrochloride acts as a prodrug and, in neutral buffer solutions, it degrades to its active metabolite, ZM449829, which is also a potent inhibitor of JAK3 and TGM2.[2][3][4]

Q2: What is the mechanism of action of ZM39923 hydrochloride?

ZM39923 hydrochloride, through its active form ZM449829, primarily inhibits the JAK3 signaling pathway. JAK3 is a critical enzyme in the JAK/STAT signaling cascade, which transduces signals from cytokine receptors, playing a key role in immunity and cell proliferation.[5][6] By inhibiting JAK3, ZM39923 blocks the phosphorylation of downstream STAT proteins, preventing their translocation to the nucleus and subsequent gene transcription.[5][7] Additionally, it directly inhibits the enzymatic activity of TGM2, a multifunctional enzyme involved in protein cross-linking, cell adhesion, and signaling.[8][9]

Q3: What are the key differences between ZM39923 hydrochloride and its active metabolite, ZM449829?

The primary difference is that ZM39923 hydrochloride is a prodrug that converts to the active compound ZM449829.[2] This conversion is a critical experimental consideration due to the instability of ZM39923 in neutral aqueous solutions.[2] While both compounds inhibit JAK3 and TGM2, their potencies can differ slightly. The biological activity observed in many cell-based assays using ZM39923 is largely attributable to ZM449829.[2]

Troubleshooting Guide

Q1: I am seeing inconsistent or lower-than-expected activity in my cell culture experiments. What could be the cause?

A likely cause is the instability of ZM39923 hydrochloride in neutral pH cell culture media.[2][10] ZM39923 has a half-life of approximately 36 minutes at pH 7.43 and 25°C as it converts to its active form, ZM449829.[2]

• Suggested Solution:

  • Prepare fresh stock solutions of ZM39923 hydrochloride for each experiment.

  • Minimize the time between adding the compound to the media and starting the experiment.

  • For long-term experiments (over a few hours), consider replenishing the media with freshly prepared ZM39923 hydrochloride at regular intervals.

  • Alternatively, consider using the active metabolite, ZM449829, which is more stable, for your experiments to ensure consistent compound concentration.[3]

Q2: My ZM39923 hydrochloride stock solution appears to have precipitated. What should I do?

Precipitation can occur if the solubility limit is exceeded or if the stock solution is not stored properly.

• Suggested Solution:

  • Ensure you are using an appropriate solvent. ZM39923 hydrochloride is soluble in DMSO.[11]

  • Gently warm the solution and vortex to try and redissolve the precipitate.

  • Prepare a fresh stock solution, ensuring the compound is fully dissolved before adding it to your experimental media.

  • Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[1]

Q3: I am concerned about off-target effects. How can I address this?

While ZM39923 is a selective JAK3 inhibitor, it also potently inhibits TGM2.[1] It also has some activity against EGFR and JAK1 at higher concentrations.[1][4]

• Suggested Solution:

  • Use the lowest effective concentration of ZM39923 hydrochloride to minimize off-target effects.

  • Include appropriate controls in your experiments. This could involve using a structurally different JAK3 inhibitor or a specific TGM2 inhibitor to delineate the effects.

  • Perform experiments in cell lines with known expression levels of the target kinases.

  • Consider using genetic approaches, such as siRNA or CRISPR/Cas9, to knock down JAK3 or TGM2 to confirm that the observed phenotype is on-target.[12]

Quantitative Data

Table 1: Inhibitory Potency of ZM39923 and ZM449829

Compound	Target	IC50	pIC50	Reference(s)
ZM39923	JAK3	79 nM	7.1	[1][4]
TGM2	10 nM	-	[1]
EGFR	2.4 µM	5.6	[4]
JAK1	40 µM	4.4	[4]
CDK4	>10 µM	< 5.0	[4]
ZM449829	JAK3	158 nM	6.8	[3][13]
TGM2	5 nM	-	[14]
EGFR	10 µM	5.0	[3][13]
JAK1	19.95 µM	4.7	[3][13]

IC50: The half maximal inhibitory concentration. pIC50: The negative logarithm of the IC50.[15]

Table 2: Solubility of ZM39923 Hydrochloride

Solvent	Solubility
DMSO	Up to 100 mM
Ethanol	2 mg/ml
DMF	10 mg/ml
DMF:PBS (pH 7.2) (1:2)	0.25 mg/ml

Data compiled from references[4].

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

This protocol outlines the steps to assess the effect of ZM39923 hydrochloride on the viability of a cancer cell line.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• ZM39923 hydrochloride

• DMSO (for stock solution)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed 5,000-10,000 cells per well in a 96-well plate in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.[16]

• Compound Treatment:

  • Prepare a fresh stock solution of ZM39923 hydrochloride in DMSO.

  • Prepare serial dilutions of ZM39923 hydrochloride in complete culture medium to achieve the desired final concentrations (e.g., 0.1 to 100 µM). Include a vehicle control (DMSO at the same final concentration as the highest ZM39923 concentration).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of ZM39923 hydrochloride or vehicle control.

  • Incubate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add 10 µL of MTT solution to each well.[17]

  • Incubate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.[16]

  • Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[17]

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the inhibitor concentration to determine the IC50 value.

Protocol 2: In Vitro Kinase Assay (ADP-Glo™ Assay)

This protocol provides a general framework for determining the inhibitory activity of ZM39923 hydrochloride against JAK3 kinase.

Materials:

• Recombinant JAK3 enzyme

• Substrate for JAK3 (e.g., a peptide substrate)

• ATP

• ZM39923 hydrochloride

• DMSO

• Kinase buffer

• ADP-Glo™ Kinase Assay kit (Promega)

• 384-well plates

Procedure:

• Reagent Preparation:

  • Prepare serial dilutions of ZM39923 hydrochloride in DMSO.

  • Dilute the recombinant JAK3 enzyme to the desired concentration in kinase buffer.

  • Prepare a substrate and ATP mixture in kinase buffer. The ATP concentration should be close to the Km value for JAK3.

• Kinase Reaction:

  • Add 1 µL of the serially diluted ZM39923 hydrochloride or DMSO (for control) to the wells of a 384-well plate.

  • Add 2 µL of the diluted JAK3 enzyme to each well.

  • Initiate the reaction by adding 2 µL of the substrate/ATP mixture.

  • Incubate the plate at room temperature for 60 minutes.[18]

• Signal Generation and Detection:

  • Stop the kinase reaction by adding 5 µL of ADP-Glo™ Reagent.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature.[18]

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate reader.

  • The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity.

  • Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

  • Plot the percentage of inhibition against the log of the inhibitor concentration to determine the IC50 value.

Visualizations

Caption: JAK/STAT signaling pathway and the point of inhibition by ZM39923 (as its active metabolite ZM449829).

Caption: Overview of TGM2 functions and inhibition by ZM39923 (as its active metabolite ZM449829).

Caption: Experimental workflow for using ZM39923 hydrochloride in cell-based assays, highlighting key considerations.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
• 6. The JAK/STAT Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Role of Transglutaminase 2 in Cell Death, Survival, and Fibrosis [mdpi.com]
• 9. journals.physiology.org [journals.physiology.org]
• 10. benchchem.com [benchchem.com]
• 11. selleckchem.com [selleckchem.com]
• 12. siRNA Off-Target Effects Can Be Reduced at Concentrations That Match Their Individual Potency | PLOS One [journals.plos.org]
• 13. medchemexpress.com [medchemexpress.com]
• 14. Identification of Chemical Inhibitors to Human Tissue Transglutaminase by Screening Existing Drug Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 15. IC50 - Wikipedia [en.wikipedia.org]
• 16. benchchem.com [benchchem.com]
• 17. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]

impact of serum on ZM39923 hydrochloride activity

Welcome to the technical support center for ZM39923 hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the experimental use of ZM39923 hydrochloride, with a specific focus on the impact of serum on its activity.

Frequently Asked Questions (FAQs)

Q1: What is ZM39923 hydrochloride and what is its primary mechanism of action?

ZM39923 hydrochloride is a potent and selective inhibitor of Janus kinase 3 (JAK3).[1][2][3][4] It is important to note that ZM39923 hydrochloride acts as a prodrug, meaning it is converted into its active form, ZM449829, in neutral buffer solutions.[1][5][6] This conversion has a half-life of approximately 36 minutes at pH 7.43 and 25°C.[3][6] The active metabolite, ZM449829, is responsible for the observed inhibitory activity on JAK3.[5][6] ZM39923 also shows inhibitory activity against tissue transglutaminase 2 (TGM2).[1][2]

Q2: How does serum in cell culture media affect the activity of ZM39923 hydrochloride?

The presence of serum in cell culture media can significantly reduce the apparent potency of ZM39923 hydrochloride. This is a common phenomenon for many small molecule inhibitors and is primarily due to the binding of the compound to serum proteins, most notably albumin.[7][8] Only the unbound, or "free," fraction of the drug is available to interact with its target, JAK3.[9][10][11] Therefore, when serum is present, a higher total concentration of ZM39923 hydrochloride is required to achieve the same level of target inhibition as in a serum-free environment. This results in a rightward shift of the IC50 value (a higher value indicating lower potency).

Q3: Is there quantitative data available on the serum protein binding of ZM39923 hydrochloride?

Currently, specific quantitative data on the percentage of ZM39923 hydrochloride or its active metabolite, ZM449829, that binds to serum proteins is not available in the public domain. To obtain this data, it is recommended to perform an in-house experimental determination. A commonly used method is the IC50 shift assay, which is detailed in the Experimental Protocols section below.

Q4: What is the JAK/STAT signaling pathway that ZM39923 hydrochloride inhibits?

ZM39923 hydrochloride, through its active metabolite ZM449829, inhibits JAK3. JAK3 is a critical component of the JAK/STAT signaling pathway, which is essential for signal transduction from cytokine receptors on the cell surface to the nucleus, leading to changes in gene expression.[4] This pathway plays a key role in immunity, cell proliferation, and differentiation.[3] Specifically, JAK3 is predominantly associated with the common gamma chain (γc) of receptors for interleukins such as IL-2, IL-4, IL-7, IL-9, IL-15, and IL-21. Inhibition of JAK3 blocks the phosphorylation and activation of Signal Transducer and Activator of Transcription (STAT) proteins, thereby modulating the immune response.

Signaling Pathway Diagram

Caption: The JAK/STAT signaling pathway inhibited by ZM39923 hydrochloride.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Reduced or no activity in cell-based assays compared to biochemical assays.	Serum Protein Binding: The compound is binding to serum proteins, reducing the free concentration available to inhibit JAK3.	1. Perform a dose-response curve in serum-free or low-serum (0.5-2%) media to confirm the compound's intrinsic potency. 2. Conduct an IC50 shift assay (see Experimental Protocols) to quantify the impact of different serum concentrations. 3. If high serum concentrations are necessary for cell health, increase the concentration of ZM39923 hydrochloride accordingly, based on the IC50 shift data.
Prodrug Conversion: Insufficient time or inappropriate conditions for the conversion of ZM39923 to its active form, ZM449829.	1. Ensure the cell culture media is at a neutral pH (~7.4). 2. Pre-incubate ZM39923 hydrochloride in the media for at least 2 hours before adding to cells to allow for conversion to ZM449829. The half-life of this conversion is about 36 minutes.[3][6]
Cell Permeability: The compound may have poor permeability across the cell membrane.	1. If possible, use cell lines with known permeability characteristics. 2. Consider using a permeabilizing agent in initial mechanistic studies, though this is not suitable for all experimental endpoints.
High variability between experiments.	Inconsistent Serum Lots: Different lots of fetal bovine serum (FBS) or other sera can have varying protein compositions, leading to different levels of compound binding.	1. Purchase a large batch of a single serum lot and use it for the entire set of related experiments. 2. If switching lots is unavoidable, re-validate the IC50 in the presence of the new serum lot.
Compound Instability: ZM39923 hydrochloride or its active form may be unstable under prolonged incubation at 37°C.	1. Prepare fresh stock solutions of ZM39923 hydrochloride regularly. 2. For long-term experiments (e.g., > 24 hours), consider replenishing the media with fresh compound.
Unexpected off-target effects.	Inhibition of Other Kinases: While selective for JAK3, at higher concentrations, ZM39923 may inhibit other kinases such as EGFR and JAK1.[1][3]	1. Perform a thorough dose-response analysis to identify the lowest effective concentration. 2. Use a structurally unrelated JAK3 inhibitor as a control to see if the same phenotype is observed. 3. Consult kinase profiling data if available or consider performing a kinase panel screen.
TGM2 Inhibition: ZM39923 is a potent inhibitor of tissue transglutaminase 2 (TGM2).[2]	1. Be aware of this dual activity when interpreting results, especially in cell systems where TGM2 plays a significant role.

Experimental Protocols

Protocol 1: Determination of IC50 Shift due to Serum

This protocol allows for the quantification of the impact of serum on the potency of ZM39923 hydrochloride.

Objective: To determine the IC50 of ZM39923 hydrochloride in the presence of varying concentrations of serum.

Materials:

• ZM39923 hydrochloride

• Cell line responsive to JAK3 signaling (e.g., a cytokine-dependent cell line)

• Appropriate cell culture medium

• Fetal Bovine Serum (FBS) or other serum of interest

• Assay for cell viability or a specific downstream marker of JAK3 activity (e.g., phospho-STAT5 antibody for Western blot or flow cytometry)

• 96-well plates

Procedure:

• Cell Seeding: Seed cells in 96-well plates at a predetermined optimal density in their standard growth medium containing 10% FBS and allow them to attach overnight.

• Serum Starvation (Optional but Recommended): The next day, gently wash the cells with serum-free medium and then incubate in serum-free or low-serum (e.g., 0.5%) medium for 4-6 hours to synchronize the cells and reduce baseline signaling.

• Preparation of Serum-Containing Media: Prepare separate batches of media containing different concentrations of FBS (e.g., 0%, 1%, 5%, 10%, and 20%).

• Preparation of ZM39923 Hydrochloride Dilutions: Prepare a 2x concentrated serial dilution of ZM39923 hydrochloride in each of the serum-containing media. It is recommended to pre-incubate the compound in the media for at least 2 hours at 37°C to allow for conversion to the active form, ZM449829.

• Compound Treatment: Remove the starvation medium from the cells and add an equal volume of the 2x ZM39923 hydrochloride dilutions to the corresponding wells. This will result in a 1x final concentration of the compound and the desired serum percentage. Include vehicle controls (e.g., DMSO) for each serum concentration.

• Stimulation: Add a cytokine that signals through JAK3 (e.g., IL-2) to all wells (except for the negative control) at a concentration that elicits a sub-maximal response.

• Incubation: Incubate the plates for the desired period (e.g., 24-72 hours for a viability assay, or a shorter time for signaling pathway analysis).

• Assay Readout: Perform the chosen assay (e.g., MTT assay for viability, or cell lysis followed by Western blotting for p-STAT5).

• Data Analysis: For each serum concentration, plot the response versus the log of the ZM39923 hydrochloride concentration. Fit the data to a four-parameter logistic curve to determine the IC50 value.

Data Presentation:

Serum Concentration (%)	IC50 of ZM39923 hydrochloride (nM)	Fold Shift in IC50 (vs. 0% Serum)
0	Experimentally Determined	1.0
1	Experimentally Determined	Calculated
5	Experimentally Determined	Calculated
10	Experimentally Determined	Calculated
20	Experimentally Determined	Calculated

Experimental Workflow Diagram

Caption: Workflow for determining the IC50 shift of ZM39923 hydrochloride.

References

• 1. JAK inhibition as a therapeutic strategy for immune and inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Basic Mechanisms of JAK Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Fluorescence-Based Thermal Shift Assay Identifies Inhibitors of Mitogen Activated Protein Kinase Kinase 4 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. An isothermal shift assay for proteome scale drug-target identification - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Item - SOCE inhibitory activity (IC50 ± SE) of the SOCE inhibitors studied, compared to their reported IC50 values. - Public Library of Science - Figshare [plos.figshare.com]
• 8. JAK inhibitors: an evidence-based choice of the most appropriate molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Implications of Plasma Protein Binding for Pharmacokinetics and Pharmacodynamics of the γ-Secretase Inhibitor RO4929097 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Review on the Safety of Using JAK Inhibitors in Dermatology: Clinical and Laboratory Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Estimation of Serum-Free 50-Percent Inhibitory Concentrations for Human Immunodeficiency Virus Protease Inhibitors Lopinavir and Ritonavir - PMC [pmc.ncbi.nlm.nih.gov]

avoiding degradation of ZM39923 hydrochloride during experiments

This guide provides researchers, scientists, and drug development professionals with essential information to prevent the degradation of ZM39923 hydrochloride during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of ZM39923 hydrochloride degradation in experiments?

A1: The principal cause of degradation is its instability in neutral aqueous solutions. ZM39923 hydrochloride breaks down in neutral buffer, and this process is pH and temperature-dependent.[1]

Q2: What is the degradation product of ZM39923 hydrochloride?

A2: ZM39923 hydrochloride degrades to form ZM 449829. It is important to note that ZM 449829 is also an inhibitor of Janus kinase 3 (JAK3), the primary target of the parent compound.[1][2]

Q3: How should I store ZM39923 hydrochloride powder and stock solutions to ensure stability?

A3: For long-term stability, the solid powder should be stored desiccated at -20°C for up to four years or at +4°C.[1] Stock solutions in anhydrous DMSO can be stored at -80°C for up to a year or at -20°C for one month.[2][3] To prevent degradation from moisture absorption in DMSO, it is advisable to use fresh, anhydrous DMSO for preparing stock solutions.[2] It is also recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[3]

Q4: What solvents are recommended for dissolving ZM39923 hydrochloride?

A4: ZM39923 hydrochloride is soluble in organic solvents like DMSO, DMF, and ethanol.[1][4] It is sparingly soluble in aqueous buffers.[4] For experiments requiring an aqueous solution, it is best to first dissolve the compound in an organic solvent such as DMSO or DMF and then dilute it with the aqueous buffer of choice.[4]

Q5: Are there any substances that are incompatible with ZM39923 hydrochloride?

A5: Yes, you should avoid strong reducing agents, strong oxidizing agents, strong bases, and strong acids.[5] The presence of the reducing agent dithiothreitol (B142953) (DTT) has been shown to significantly reduce the inhibitory activity of ZM39923 on transglutaminase 2 (TGM2).[2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent or lower-than-expected activity in aqueous assays.	Degradation of ZM39923 hydrochloride in neutral pH buffer.	Prepare fresh working solutions in your aqueous buffer immediately before use. Minimize the time the compound spends in the aqueous buffer before the assay begins. Consider using a slightly acidic buffer if your experimental system allows, though stability across a pH range is not well-documented.
Precipitation observed when diluting stock solution into aqueous buffer.	Poor aqueous solubility.	First, dissolve ZM39923 hydrochloride in an organic solvent like DMSO or DMF to create a concentrated stock solution. Then, dilute this stock solution into your aqueous buffer. A 1:2 solution of DMF:PBS (pH 7.2) has been used successfully.[4] If precipitation still occurs, gentle heating or sonication may aid dissolution.[3]
Loss of compound activity over the course of a long-term experiment.	Gradual degradation in the experimental medium.	For long-term cell culture experiments, consider replenishing the compound at regular intervals to maintain a consistent effective concentration.
Variability between experiments.	Inconsistent solution preparation or storage.	Strictly adhere to storage and handling guidelines. Always prepare fresh working solutions from a properly stored, unexpired stock. Avoid repeated freeze-thaw cycles of the stock solution by preparing aliquots.[3]

Quantitative Data Summary

Table 1: Stability of ZM39923 Hydrochloride

Condition	Parameter	Value	Source
Neutral Buffer (pH 7.43, 25°C)	Half-life (t½)	36 minutes
Solid (Powder) at -20°C	Stability	≥ 4 years	[1]
Stock Solution in DMSO at -80°C	Stability	1 year	[2]
Stock Solution in DMSO at -20°C	Stability	1 month	[2][3]

Table 2: Solubility of ZM39923 Hydrochloride

Solvent	Solubility	Source
DMSO	~5 mg/mL[1][4] to 100 mM	[1][4]
DMF	~10 mg/mL	[1][4]
Ethanol	~2 mg/mL	[1][4]
DMF:PBS (pH 7.2) (1:2)	~0.25 mg/mL	[1][4]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

• Weigh the desired amount of ZM39923 hydrochloride powder in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex briefly until the solid is completely dissolved.

• Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: Preparation of an Aqueous Working Solution

• Thaw a single aliquot of the ZM39923 hydrochloride stock solution (from Protocol 1).

• Immediately before use, dilute the stock solution into the pre-warmed (if required by the experiment) aqueous experimental buffer to the final desired concentration.

• Mix thoroughly by gentle inversion or vortexing.

• Use the freshly prepared working solution without delay to minimize degradation.

Visualizations

Caption: Degradation of ZM39923 hydrochloride in neutral buffer.

Caption: Recommended workflow for handling ZM39923 hydrochloride.

Caption: Decision tree for troubleshooting experimental issues.

References

• 1. caymanchem.com [caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: ZM39923 Hydrochloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using ZM39923 hydrochloride in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is ZM39923 hydrochloride and what are its primary targets?

ZM39923 hydrochloride is a potent and selective inhibitor of Janus tyrosine kinase 3 (JAK3). It also demonstrates potent inhibition of tissue transglutaminase (TGM2).[1]

Q2: What are the reported IC50 values for ZM39923 hydrochloride against various targets?

The half-maximal inhibitory concentration (IC50) values for ZM39923 hydrochloride vary across different targets. A summary of these values is presented in the table below.

Target	IC50 / pIC50	Notes
JAK3	pIC50 = 7.1 (equivalent to 79 nM)	Primary target.[2][3][4]
Tissue Transglutaminase 2 (TGM2)	10 nM	Potent inhibitor.[1]
Factor XIIIa	25 nM	Inhibition observed in the absence of DTT.[2][4]
Epidermal Growth Factor Receptor (EGFR)	pIC50 = 5.6 (equivalent to 2.5 µM)	Weaker inhibition compared to JAK3.
JAK1	pIC50 = 4.4 (equivalent to 40 µM)	Significantly less potent inhibition.[2][3][5]
Cyclin-dependent kinase 4 (CDK4)	pIC50 < 5.0 (equivalent to > 10 µM)	Insignificant inhibition.[2][3]

Q3: What is the mechanism of action of ZM39923 hydrochloride?

ZM39923 hydrochloride functions as an inhibitor of JAK3, a key enzyme in the JAK/STAT signaling pathway, which is crucial for cytokine and growth factor signaling.[2][3][5][6][7] By inhibiting JAK3, it can modulate immune responses, cell proliferation, and differentiation. Additionally, it inhibits TGM2, an enzyme involved in protein cross-linking.[8][9]

Q4: Is ZM39923 hydrochloride stable in solution?

No, ZM39923 hydrochloride is known to be unstable in neutral buffer solutions. It breaks down to form ZM449829, which is also an inhibitor of JAK3 and TGM2.[2][4][5] The half-life of ZM39923 hydrochloride in a neutral buffer (pH 7.43) at 25°C is approximately 36 minutes.

Troubleshooting Guide

Issue 1: Inconsistent or lower-than-expected potency in cell-based assays.

• Possible Cause 1: Compound Degradation. As mentioned, ZM39923 hydrochloride is unstable in neutral buffers.

  • Troubleshooting Step: Prepare fresh stock solutions in an appropriate solvent like DMSO and make final dilutions in assay media immediately before use. Minimize the time the compound spends in aqueous solutions.

  • Expected Outcome: More consistent and potentially higher potency in your assays.

• Possible Cause 2: High Intracellular ATP Concentration. For ATP-competitive inhibitors like many kinase inhibitors, high intracellular ATP levels can compete with the inhibitor, leading to a higher apparent IC50 value in cellular assays compared to biochemical assays.

  • Troubleshooting Step: If feasible for your experimental setup, you can perform assays in cells with depleted ATP levels.

  • Expected Outcome: The IC50 value in the cell-based assay should decrease and align more closely with the biochemical IC50.

• Possible Cause 3: Efflux by Cellular Pumps. The compound may be a substrate for efflux pumps like P-glycoprotein, which actively remove it from the cell, reducing its intracellular concentration.

  • Troubleshooting Step: Co-incubate the cells with a known efflux pump inhibitor, such as verapamil.

  • Expected Outcome: An increase in the apparent cellular potency of ZM39923 hydrochloride.

Issue 2: Discrepancy in inhibitory activity against Tissue Transglutaminase 2 (TGM2).

• Possible Cause: Presence of Reducing Agents. The inhibitory activity of ZM39923 hydrochloride against TGM2 is highly sensitive to the presence of reducing agents like dithiothreitol (B142953) (DTT).

  • Troubleshooting Step: Review your assay buffer composition. If DTT or another reducing agent is present, consider if it is essential for your experiment. The inhibitory potency of ZM39923 against TGM2 is significantly reduced in the presence of DTT.[10]

  • Expected Outcome: In the absence of DTT, you should observe potent inhibition of TGM2, with an IC50 in the nanomolar range.[2][4]

Experimental Protocols

Protocol 1: General Workflow for IC50 Determination using a Cell-Based Assay (e.g., MTT Assay)

This protocol provides a general guideline. Specific parameters such as cell type, seeding density, and incubation times should be optimized for your particular experimental system.

• Cell Preparation:

  • Culture your target cell line in the appropriate growth medium.

  • Harvest and count the cells.

  • Seed the cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation and Treatment:

  • Prepare a concentrated stock solution of ZM39923 hydrochloride in DMSO.

  • Perform serial dilutions of the stock solution in a complete culture medium to achieve a range of final concentrations for the dose-response curve.

  • Remove the culture medium from the wells and add the medium containing the different concentrations of ZM39923 hydrochloride. Include appropriate vehicle controls (DMSO at the same concentration as the highest drug concentration) and blank controls (medium only).

• Incubation:

  • Incubate the plate for a predetermined exposure time (e.g., 24, 48, or 72 hours) in a CO2 incubator.

• Viability Assessment (MTT Assay):

  • Add MTT solution to each well and incubate for a few hours to allow for the formation of formazan (B1609692) crystals.

  • Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a specialized buffer).

  • Measure the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the compound concentration to generate a dose-response curve.

  • Determine the IC50 value from the curve using non-linear regression analysis.

Visualizations

Caption: The JAK/STAT signaling pathway and the inhibitory action of ZM39923 hydrochloride.

Caption: A generalized experimental workflow for determining the IC50 value of ZM39923 hydrochloride.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The JAK/STAT Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens [frontiersin.org]
• 4. caymanchem.com [caymanchem.com]
• 5. journals.biologists.com [journals.biologists.com]
• 6. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. Transglutaminase 2 Inhibitors and their Therapeutic Role in Disease States - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibitors of tissue transglutaminase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. selleckchem.com [selleckchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Alternative TGM2 Inhibitors to ZM39923 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Transglutaminase 2 (TGM2), a multifunctional enzyme, plays a pivotal role in a variety of cellular processes, including cell adhesion, migration, and extracellular matrix stabilization. Its dysregulation has been implicated in the pathogenesis of numerous diseases, including cancer, neurodegenerative disorders, and fibrotic conditions. ZM39923 hydrochloride is a well-characterized and potent inhibitor of TGM2, but it also exhibits inhibitory activity against Janus kinase 3 (JAK3). This off-target effect necessitates the exploration of alternative and more selective TGM2 inhibitors for both basic research and therapeutic development. This guide provides a comparative overview of prominent alternative TGM2 inhibitors, supported by experimental data and detailed methodologies.

Performance Comparison of TGM2 Inhibitors

The following table summarizes the quantitative performance of ZM39923 hydrochloride and a selection of its alternatives. The inhibitory potency is presented as the half-maximal inhibitory concentration (IC50), the inhibitor constant (Ki), or the second-order rate constant (kinact/KI) for irreversible inhibitors.

Inhibitor	Type	Target Site	IC50	Ki	k_inact_/K_I_ (M⁻¹min⁻¹)	Key Characteristics & Off-Target Effects
ZM39923 hydrochloride	Reversible (in absence of Ca²⁺)	Thiol-dependent	10 nM[1]	-	-	Also a potent JAK3 inhibitor (pIC50 = 7.1).[2] Its inhibitory effect on TGM2 is reduced by DTT.[3]
ZM449829	Reversible (in absence of Ca²⁺)	Thiol-dependent	5 nM[1]	-	-	A metabolite of ZM39923, more potent against TGM2. Also inhibits JAK3 (IC50 = 158 nM).[4]
Cystamine (B1669676)	Irreversible	Allosteric (promotes Cys370-Cys371 disulfide bond)	~2.5 mM[2]	-	1.2 x 10³	A symmetric disulfide that acts via an oxidative mechanism.[5]
LDN27219	Reversible, Slow-binding	GTP-binding site	0.6 - 0.8 µM[6][7]	-	-	Locks the enzyme in its closed conformation, inhibiting transamidase activity.[6][8]
Tyrphostin 47	-	Kinase-related	µM range[1]	-	-	A kinase inhibitor with identified potent TGM2 inhibitory activity.[8]
Vitamin K3 (Menadione)	-	Thiol-dependent	µM range[1]	-	-	A 1,4-naphthoquinone (B94277) compound.[1]
JA38 (Inhibitor 35)	Irreversible	Peptidomimetic	-	-	7.6 x 10⁵	A highly efficient irreversible inhibitor.[9]
ERW1041E	Irreversible	Active site (acyl-donor substrate competitive)	-	11 µM[10]	-	A cell-permeable, active-site directed inhibitor.[10]
ZED1227 (Vilagletistat)	Irreversible, Covalent	Active site (Cysteine)	45 nM[2]	-	-	An orally active and specific TG2 inhibitor, in clinical trials for celiac disease.[2][11]
KCC009	-	-	3.91 µM (in H1299 cells)[12]	-	-	Induces p53-independent radiosensitization in lung adenocarcinoma cells.[13]

TGM2 Signaling Pathway and Regulation

Transglutaminase 2 is a unique enzyme with dual functions: a calcium-dependent transamidase activity and a GTP-dependent signaling role. Its activity is tightly regulated by the intracellular concentrations of Ca²⁺ and GTP. High levels of GTP maintain TGM2 in a closed, inactive conformation, while an influx of Ca²⁺ induces a conformational change to an open, active state, enabling its cross-linking activity. TGM2 is involved in various signaling pathways that are critical in both physiological and pathological conditions.

Caption: TGM2 signaling is regulated by Ca²⁺ and GTP, influencing downstream pathways.

Experimental Protocols

Accurate assessment of TGM2 inhibitory activity is crucial for the development of novel therapeutics. Below are detailed methodologies for common in vitro assays used to quantify TGM2 activity.

Colorimetric Assay for TGM2 Activity

This assay measures the incorporation of a primary amine into a protein substrate, which is a hallmark of TGM2's transamidase activity.

Principle: TGM2 catalyzes the covalent linkage of a biotinylated peptide (e.g., Biotin-pepT26) to a secondary amine substrate coated on a microplate well. The amount of incorporated biotin (B1667282) is then quantified using a streptavidin-horseradish peroxidase (HRP) conjugate and a colorimetric substrate like tetramethylbenzidine (TMB). The resulting color intensity is directly proportional to the TGM2 activity.

Protocol:

• Plate Preparation: Use a microtiter plate pre-coated with an amine-donor substrate (e.g., spermine).

• Reaction Mixture: Prepare a reaction mixture containing a biotinylated amine-acceptor peptide (e.g., Biotin-pepT26), CaCl₂, and dithiothreitol (B142953) (DTT) in a suitable buffer (e.g., Tris-HCl, pH 7.5).

• Enzyme and Inhibitor Addition: Add the purified TGM2 enzyme and the test inhibitor at various concentrations to the wells. Include a positive control (enzyme without inhibitor) and a negative control (no enzyme).

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes) to allow the enzymatic reaction to proceed.

• Washing: Wash the plate to remove unbound reagents.

• Detection: Add streptavidin-HRP conjugate and incubate. After another wash step, add the TMB substrate.

• Measurement: Stop the reaction with an acidic solution and measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the percent inhibition for each inhibitor concentration and determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Fluorescent Assay for TGM2 Activity

This method offers a more sensitive and continuous measurement of TGM2 activity.

Principle: This assay utilizes the incorporation of a fluorescently labeled primary amine, such as monodansylcadaverine, into a glutamine-containing substrate like N,N-dimethylcasein. The covalent attachment of the fluorescent probe to the protein results in a change in its fluorescence properties (e.g., increased fluorescence intensity or polarization), which can be monitored in real-time.

Protocol:

• Reaction Mixture: In a microplate well, prepare a reaction mixture containing a suitable buffer (e.g., Tris-HCl, pH 7.5), CaCl₂, DTT, a glutamine-containing substrate (e.g., N,N-dimethylcasein), and a fluorescent amine probe (e.g., monodansylcadaverine).

• Inhibitor Addition: Add the test inhibitor at various concentrations.

• Initiation of Reaction: Add the purified TGM2 enzyme to initiate the reaction.

• Measurement: Immediately place the plate in a fluorescence microplate reader and monitor the increase in fluorescence intensity or fluorescence polarization over time at the appropriate excitation and emission wavelengths for the chosen probe.

• Data Analysis: The initial rate of the reaction is determined from the linear portion of the fluorescence versus time plot. The percent inhibition is calculated for each inhibitor concentration, and the IC50 value is determined as described for the colorimetric assay.

Experimental Workflow for TGM2 Inhibitor Screening

The following diagram illustrates a general workflow for the screening and characterization of novel TGM2 inhibitors.

Caption: A typical workflow for the discovery and development of TGM2 inhibitors.

In Vivo Applications and Preclinical Models

The therapeutic potential of TGM2 inhibitors has been investigated in a range of preclinical animal models for various diseases.

• Cancer: TGM2 is often overexpressed in various cancers and is associated with tumor growth, metastasis, and drug resistance.[4][14] In vivo studies have demonstrated that TGM2 inhibitors can suppress tumor growth and enhance the efficacy of chemotherapy in xenograft models of glioblastoma, pancreatic cancer, and breast cancer.[15][16][17] For example, the inhibitor KCC009 has been shown to sensitize orthotopic glioblastomas to chemotherapy in mice.[18]

• Neurodegenerative Diseases: TGM2-mediated protein cross-linking contributes to the formation of insoluble protein aggregates, a hallmark of several neurodegenerative disorders like Huntington's and Parkinson's disease.[16] In mouse models of Huntington's disease, inhibitors such as cystamine have been shown to be neuroprotective.[2]

• Fibrosis: TGM2 plays a crucial role in the excessive deposition of extracellular matrix characteristic of fibrotic diseases. In animal models of cardiac and pulmonary fibrosis, TGM2 inhibitors have been shown to attenuate fibrosis and improve organ function.[19][20][21] For instance, a selective small-molecule inhibitor, 1-155, significantly reduced infarct size and post-infarct remodeling in a mouse model of myocardial infarction.[19][22]

References

• 1. mdpi.com [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Role of TGM2 in T-cell lymphoblastic lymphoma via regulation of IL-6/JAK/STAT3 signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TGM2 inhibits the proliferation, migration and tumorigenesis of MDCK cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of Potent and Specific Dihydroisoxazole Inhibitors of Human Transglutaminase 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of Transglutaminase 2 in Cell Death, Survival, and Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Transglutaminase 2/TGM2 Assay Kit (Colorimetric) (NBP1-37008): Novus Biologicals [novusbio.com]
• 8. The Role of Transglutaminase 2 in Cancer: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel irreversible peptidic inhibitors of transglutaminase 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. MilliporeSigma Calbiochem Transglutaminase 2 Inhibitor II, ERW1041E 5 mg | Buy Online | MilliporeSigma™ | Fisher Scientific [fishersci.com]
• 11. Features of ZED1227: The First-In-Class Tissue Transglutaminase Inhibitor Undergoing Clinical Evaluation for the Treatment of Celiac Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Transglutaminase 2 Inhibitor KCC009 Induces p53-Independent Radiosensitization in Lung Adenocarcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Transglutaminase 2 in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Transglutaminase 2 Inhibitors and their Therapeutic Role in Disease States - PMC [pmc.ncbi.nlm.nih.gov]
• 16. What are TGM2 inhibitors and how do they work? [synapse.patsnap.com]
• 17. bio-techne.com [bio-techne.com]
• 18. Transglutaminase 2 inhibitor, KCC009, disrupts fibronectin assembly in the extracellular matrix and sensitizes orthotopic glioblastomas to chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Research Portal [openresearch.surrey.ac.uk]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. research.aston.ac.uk [research.aston.ac.uk]

Validating ZM39923 Hydrochloride Target Engagement in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methods to validate the cellular target engagement of ZM39923 hydrochloride, a dual inhibitor of Janus kinase 3 (JAK3) and tissue transglutaminase 2 (TGM2). Understanding and confirming that a compound interacts with its intended target within a cellular environment is a critical step in drug discovery and development. This document outlines experimental strategies, presents comparative data for ZM39923 hydrochloride and alternative inhibitors, and provides detailed protocols for key validation assays.

Introduction to ZM39923 Hydrochloride

ZM39923 hydrochloride is a potent inhibitor of JAK3 with a pIC50 of 7.1 and also demonstrates significant inhibitory activity against TGM2 with an IC50 of 10 nM in enzymatic assays.[1] It is important to note that ZM39923 is a prodrug that breaks down in neutral buffer to its active metabolite, ZM449829, which exhibits similar inhibitory profiles.[2][3] The compound shows weaker effects on other kinases such as EGFR and JAK1. Validating the engagement of ZM39923 hydrochloride with its primary targets, JAK3 and TGM2, in a cellular context is essential to correlate its biochemical potency with cellular and physiological effects.

Comparative Analysis of Inhibitors

To provide a context for the utility of ZM39923 hydrochloride, this section compares its cellular potency with other known inhibitors of JAK3 and TGM2.

JAK3 Inhibitors: Cellular Potency

Inhibitor	Target(s)	Cell-Based Assay	Cellular IC50	Reference
ZM39923 hydrochloride	JAK3 , TGM2	Inhibition of CCL19-induced JAK3 phosphorylation	Not explicitly quantified, but shown to block phosphorylation	[1]
Tofacitinib (CP-690,550)	JAK1, JAK3 > JAK2	IL-2-induced STAT5 phosphorylation in human PBMCs	31 nM	[4]
PF-956980	JAK3	IL-4-induced STAT6 phosphorylation in CLL cells	Blocks phosphorylation; reverses IL-4-induced drug resistance	[5]
RB1	JAK3	IL-2-induced STAT5 phosphorylation in human PBMCs	105 nM	[4]

TGM2 Inhibitors: Cellular Potency

Inhibitor	Target(s)	Cell-Based Assay	Cellular IC50	Reference
ZM39923 hydrochloride	TGM2, JAK3	Not explicitly reported in a cellular TGM2 activity assay	Enzymatic IC50 is 10 nM	[1]
Tyrphostin AG-490	JAK3, other tyrosine kinases	IL-2-induced T cell proliferation	Dose-dependent inhibition	[6]
Vitamin K3 (Menadione)	TGM2 (and other targets)	Inhibition of ABCG2-mediated efflux	~20.25 µM (for ABCG2 inhibition)	[7]

Visualizing Target Engagement Strategies

The following diagrams illustrate the key signaling pathways and experimental workflows for validating ZM39923 hydrochloride target engagement.

Caption: JAK3 signaling pathway and the inhibitory action of ZM39923.

Caption: Workflow for assessing TGM2 activity in cells.

Caption: Cellular Thermal Shift Assay (CETSA) workflow.

Experimental Protocols

This section provides detailed methodologies for key experiments to validate ZM39923 hydrochloride target engagement in cells.

Western Blot for JAK3-STAT5 Signaling

This protocol assesses the ability of ZM39923 hydrochloride to inhibit the phosphorylation of STAT5, a downstream target of JAK3, in response to cytokine stimulation.

a. Cell Culture and Treatment:

• Culture a suitable cell line (e.g., human peripheral blood mononuclear cells (PBMCs), CTLL-2, or D10 cells) in appropriate media.

• Starve cells of serum or cytokines for 4-6 hours prior to the experiment to reduce basal signaling.

• Pre-incubate cells with varying concentrations of ZM39923 hydrochloride (e.g., 10 nM to 10 µM) or a vehicle control (e.g., DMSO) for 1-2 hours.

• Stimulate the cells with a relevant cytokine, such as Interleukin-2 (IL-2) (e.g., 100 ng/mL), for 15-30 minutes at 37°C to activate the JAK3-STAT5 pathway.[8]

b. Cell Lysis and Protein Quantification:

• After stimulation, immediately place the cells on ice and wash once with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells in radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.

• Incubate on ice for 30 minutes with occasional vortexing.

• Clarify the lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Determine the protein concentration of the supernatant using a BCA or Bradford assay.

c. SDS-PAGE and Western Blotting:

• Normalize protein concentrations and prepare samples with Laemmli buffer.

• Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel.

• Transfer the proteins to a polyvinylidene difluoride (PVDF) membrane.

• Block the membrane with 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with a primary antibody against phospho-STAT5 (e.g., Tyr694) overnight at 4°C.[9]

• Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Strip the membrane and re-probe for total STAT5 and a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

In-Cell TGM2 Activity Assay

This assay measures the transamidase activity of TGM2 within cells by monitoring the incorporation of a biotin-labeled amine substrate.[10]

a. Cell Culture and Treatment:

• Culture cells known to express TGM2 (e.g., HeLa cells or various cancer cell lines).

• Treat the cells with different concentrations of ZM39923 hydrochloride or a vehicle control for a predetermined time (e.g., 2-4 hours).

• In the final hour of treatment, add 5-biotinamidopentylamine to the culture medium at a final concentration of 1 mM.

b. Cell Lysis and Protein Quantification:

• Wash the cells with ice-cold PBS.

• Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer with protease inhibitors).

• Determine the protein concentration of the lysates.

c. Detection of Biotinylated Proteins:

• Separate equal amounts of protein lysate by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat dry milk in TBST for 1 hour.

• Incubate the membrane with HRP-conjugated streptavidin (1:5000 dilution) for 1 hour at room temperature to detect biotinylated proteins.

• Wash the membrane extensively with TBST.

• Detect the signal using an ECL substrate.

• Stain the membrane with Coomassie Blue or re-probe for a loading control to confirm equal protein loading.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to directly assess the binding of a compound to its target protein in a cellular environment by measuring changes in the protein's thermal stability.[11][12]

a. Cell Treatment and Heating:

• Culture cells and treat with ZM39923 hydrochloride or a vehicle control for 1-2 hours.

• Harvest the cells and resuspend them in PBS.

• Aliquot the cell suspension into PCR tubes.

• Heat the samples to a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes in a thermal cycler, followed by cooling to 4°C.[11]

b. Cell Lysis and Separation of Soluble Proteins:

• Lyse the cells by three cycles of freeze-thawing (e.g., using liquid nitrogen and a 37°C water bath).

• Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the precipitated proteins.

c. Detection and Analysis:

• Carefully collect the supernatant containing the soluble proteins.

• Analyze the amount of soluble JAK3 or TGM2 in each sample by Western blotting as described in Protocol 1.

• Quantify the band intensities and plot the percentage of soluble protein as a function of temperature for both the vehicle- and ZM39923-treated samples.

• A shift in the melting curve to a higher temperature in the presence of ZM39923 hydrochloride indicates target engagement and stabilization.

Conclusion

Validating the target engagement of ZM39923 hydrochloride in a cellular context is crucial for interpreting its biological effects. This guide provides a framework for researchers to design and execute experiments to confirm the interaction of this compound with its primary targets, JAK3 and TGM2. By employing a combination of methods, such as Western blotting to probe downstream signaling pathways and CETSA for direct binding confirmation, researchers can confidently establish a link between target engagement and cellular phenotype. The provided comparative data and detailed protocols serve as a valuable resource for the robust evaluation of ZM39923 hydrochloride and other kinase or transglutaminase inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Discovery of a highly selective JAK3 inhibitor for the treatment of rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The JAK3-selective inhibitor PF-956980 reverses the resistance to cytotoxic agents induced by interleukin-4 treatment of chronic lymphocytic leukemia cells: potential for reversal of cytoprotection by the microenvironment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. JAK3, STAT, and MAPK signaling pathways as novel molecular targets for the tyrphostin AG-490 regulation of IL-2-mediated T cell response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The naphthoquinones, vitamin K3 and its structural analog plumbagin, are substrates of the multidrug resistance-linked ABC drug transporter ABCG2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bdbiosciences.com [bdbiosciences.com]
• 9. Phospho-Stat5 (Tyr694) Antibody | Cell Signaling Technology [cellsignal.com]
• 10. Infection‐driven activation of transglutaminase 2 boosts glucose uptake and hexosamine biosynthesis in epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. High Throughput Cellular Thermal Shift Assays in Research and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of ZM39923 Hydrochloride Effects with siRNA: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacological inhibitor ZM39923 hydrochloride and the gene-silencing tool, small interfering RNA (siRNA), in the context of target validation and elucidation of cellular signaling pathways. By examining their mechanisms of action and effects on cellular processes, this document serves as a resource for cross-validating experimental findings and understanding the specificity of ZM39923 hydrochloride.

ZM39923 hydrochloride is a potent small molecule inhibitor primarily targeting Janus kinase 3 (JAK3), a key enzyme in the JAK/STAT signaling pathway that regulates immune cell function.[1][2] It also exhibits inhibitory activity against tissue transglutaminase 2 (TGM2), an enzyme involved in protein cross-linking and cell adhesion.[1] In contrast, siRNA offers a highly specific approach to target validation by silencing the expression of a single gene at the mRNA level, thereby allowing for a direct assessment of the target's role in a given biological process.

Signaling Pathways and Experimental Workflow

The primary signaling cascade affected by ZM39923 hydrochloride is the JAK/STAT pathway, initiated by cytokine receptor activation. Upon cytokine binding, JAKs, including JAK3, become activated and phosphorylate STAT (Signal Transducer and Activator of Transcription) proteins.[3][4] Phosphorylated STATs then dimerize, translocate to the nucleus, and regulate the transcription of target genes involved in inflammation, proliferation, and survival.[3][4] ZM39923 hydrochloride, by inhibiting JAK3, blocks this phosphorylation cascade.[1]

TGM2, the secondary target of ZM39923 hydrochloride, is involved in various cellular processes, including cell migration and apoptosis, through its protein cross-linking activity.

The following diagrams illustrate the targeted signaling pathway and a general experimental workflow for comparing the effects of ZM39923 hydrochloride and siRNA.

Figure 1: JAK/STAT Signaling Pathway Inhibition.

Figure 2: Experimental Workflow for Cross-Validation.

Quantitative Data Comparison

The following tables summarize the quantitative effects of ZM39923 hydrochloride and siRNA targeting JAK3 and TGM2 on various cellular parameters.

Table 1: Effect on Target Expression and Activity

Treatment	Target	Assay	Cell Line	Effect	Reference
ZM39923 HCl	JAK3	In vitro kinase assay	-	pIC50 = 7.1	[1]
ZM39923 HCl	TGM2	In vitro enzyme assay	-	IC50 = 10 nM	[1]
JAK3 siRNA	JAK3	Western Blot	A549, H1795	Significant reduction in protein levels	[5]
JAK3 siRNA	JAK3	qPCR	Human primary T cells	Significant reduction in mRNA levels	[6]
TGM2 siRNA	TGM2	Western Blot	Suit2-007	Significant reduction in protein levels	[7]
TGM2 siRNA	TGM2	qPCR	Meningioma cells	>80% reduction in mRNA with 5 nM siRNA	[8]

Table 2: Phenotypic Effects

Treatment	Phenotype	Assay	Cell Line	Effect	Reference
ZM39923 HCl	Migration/Invasion	Wound closure/Transwell	PCI-37B	Significant inhibition	[1]
JAK3 siRNA	Cell Proliferation	Cell counting	A549, H1795	Significant reduction	[5]
JAK3 siRNA	STAT3 Phosphorylation	Western Blot	A549, H1795	Reduction in pSTAT3 levels	[5]
JAK3 siRNA	Cytokine Secretion	ELISA	Human CD4+ T cells	Inhibition of IL-17A and IL-17F	[9]
TGM2 siRNA	Apoptosis	TUNEL assay	Meningioma cells	Increased apoptosis	[8]
TGM2 siRNA	Migration	Wound healing assay	Bone marrow stromal cells	Significant inhibition	[10]
TGM2 siRNA	Apoptosis	Annexin V/PI staining	T-cell lymphoma cells	Increased apoptosis	[11]

Experimental Protocols

siRNA Transfection

• Cell Seeding: Plate cells in antibiotic-free medium to achieve 50-70% confluency at the time of transfection.

• siRNA-Lipid Complex Formation: Dilute the specific siRNA (e.g., targeting JAK3 or TGM2) and a non-targeting control siRNA in serum-free medium. In a separate tube, dilute a suitable transfection reagent (e.g., Lipofectamine RNAiMAX) in serum-free medium.

• Incubation: Combine the diluted siRNA and transfection reagent, mix gently, and incubate at room temperature for 10-20 minutes to allow complex formation.

• Transfection: Add the siRNA-lipid complexes to the cells and incubate for 24-72 hours, depending on the experimental endpoint.

• Validation of Knockdown: Assess the reduction in target mRNA and protein levels using qPCR and Western blotting, respectively.

Cell Migration Assay (Wound Healing)

• Cell Culture: Grow cells to a confluent monolayer in a multi-well plate.

• Wound Creation: Create a "scratch" or "wound" in the cell monolayer using a sterile pipette tip.

• Treatment: Wash the cells to remove debris and add fresh medium containing either ZM39923 hydrochloride, the vehicle control, or after siRNA transfection.

• Image Acquisition: Capture images of the wound at time 0 and at subsequent time points (e.g., every 6-12 hours).

• Analysis: Measure the wound area at each time point to quantify the rate of cell migration and wound closure.[12][13]

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining)

• Cell Treatment: Treat cells with ZM39923 hydrochloride, the vehicle control, or transfect with specific or control siRNA for the desired duration.

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and propidium iodide (PI).

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.[14][15] Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both stains.

Conclusion

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Mechanisms and consequences of Jak-STAT signaling in the immune system - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Therapeutic siRNAs Targeting the JAK/STAT Signalling Pathway in Inflammatory Bowel Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. TGM2 accelerates migration and differentiation of BMSCs by activating Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. In vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 14. agilent.com [agilent.com]
• 15. bio-rad-antibodies.com [bio-rad-antibodies.com]

A Head-to-Head Comparison of ZM39923 Hydrochloride and WHI-P131 for JAK3 Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two prominent small molecule inhibitors of Janus kinase 3 (JAK3): ZM39923 hydrochloride and WHI-P131. We will delve into their inhibitory profiles, selectivity, and the experimental methodologies used to characterize them, presenting quantitative data in accessible formats and visualizing key biological and experimental processes.

Introduction to JAK3 Inhibition

Janus kinase 3 (JAK3) is a cytoplasmic tyrosine kinase predominantly expressed in hematopoietic cells. It plays a critical role in cytokine signaling, which is essential for the development, proliferation, and differentiation of lymphocytes.[1][2] The JAK/STAT signaling pathway, where JAK3 is a key component, transmits signals from cytokine receptors on the cell surface to the nucleus, culminating in the regulation of gene transcription.[3] Given its crucial role in immune cell function, JAK3 has emerged as a significant therapeutic target for autoimmune diseases, transplant rejection, and hematological malignancies. Both ZM39923 and WHI-P131 are ATP-competitive inhibitors designed to block the kinase activity of JAK3, thereby disrupting downstream signaling cascades.

Quantitative Comparison of Inhibitory Activity

The potency and selectivity of a kinase inhibitor are paramount for its utility as a research tool or therapeutic agent. The following tables summarize the in vitro inhibitory activities of ZM39923 hydrochloride and WHI-P131 against their primary target, JAK3, and a panel of other kinases.

Table 1: Inhibitory Potency against JAK3

Compound	Target	pIC50	IC50	Species
ZM39923 hydrochloride	JAK3	7.1	~79 nM	Not Specified
WHI-P131	JAK3	Not Reported	9.1 µM	Human
Not Reported	78 µM	Mouse

Note: The pIC50 of 7.1 for ZM39923 corresponds to an IC50 of approximately 79 nM.[4][5][6][7] It is important to note that ZM39923 is a prodrug that converts to the active inhibitor, ZM449829, in neutral buffer.[2][6][8] The IC50 values for WHI-P131 show a significant difference between the human and mouse enzymes.[9]

Table 2: Kinase Selectivity Profile

Compound	Off-Target Kinase	pIC50	IC50 (µM)
ZM39923 hydrochloride	EGFR	5.6	2.4
JAK1	4.4	40
CDK4	< 5.0	> 10
Lck	< 5.0	> 10
WHI-P131	JAK1	Not Reported	> 350
JAK2	Not Reported	> 350
SYK	Not Reported	> 350
BTK	Not Reported	> 350
LYN	Not Reported	> 350

Data compiled from multiple sources.[4][5][6][10][11]

From the data, ZM39923 hydrochloride emerges as a significantly more potent inhibitor of JAK3 than WHI-P131. However, ZM39923 also demonstrates potent off-target activity against tissue transglutaminase (TGM2) with an IC50 of 10 nM.[4][12] In contrast, WHI-P131 exhibits remarkable selectivity for JAK3, showing no significant inhibition of other tested kinases, including the closely related JAK1 and JAK2, even at high concentrations.[10][11]

The JAK/STAT Signaling Pathway

Both inhibitors target JAK3, a critical node in the JAK/STAT signaling pathway. The diagram below illustrates the canonical pathway and the point of inhibition.

The JAK/STAT signaling pathway inhibited by ZM39923 and WHI-P131.

Experimental Protocols

The characterization of these inhibitors relies on robust experimental methods. Below are detailed protocols for key assays used to determine their efficacy and selectivity.

In Vitro Kinase Inhibition Assay (IC50 Determination)

This protocol describes a general method for determining the half-maximal inhibitory concentration (IC50) of a compound against a target kinase.

Objective: To quantify the concentration of ZM39923 or WHI-P131 required to inhibit 50% of JAK3 kinase activity.

Materials:

• Recombinant human JAK3 enzyme.

• Specific peptide substrate for JAK3.

• ATP (Adenosine triphosphate), often radiolabeled with ³²P or ³³P.

• Kinase assay buffer (e.g., Tris-HCl, MgCl₂, DTT).

• Test compounds (ZM39923 or WHI-P131) dissolved in DMSO at various concentrations.

• 96-well filter plates or phosphocellulose paper.

• Scintillation counter.

Procedure:

• Reaction Setup: In a 96-well plate, prepare the kinase reaction mixture. To each well, add the kinase assay buffer, the specific peptide substrate, and the recombinant JAK3 enzyme.

• Inhibitor Addition: Add serial dilutions of the test compound (or DMSO as a vehicle control) to the wells. Incubate for a predetermined period (e.g., 10-15 minutes) at room temperature to allow the inhibitor to bind to the enzyme.

• Initiation of Reaction: Start the kinase reaction by adding ATP (containing a tracer amount of [γ-³²P]ATP). Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 20-30 minutes).

• Termination of Reaction: Stop the reaction by adding a solution like phosphoric acid.

• Substrate Capture: Spot the reaction mixture onto phosphocellulose paper or use a filter plate to capture the phosphorylated substrate.

• Washing: Wash the paper/filters multiple times with a wash buffer (e.g., dilute phosphoric acid) to remove unincorporated [γ-³²P]ATP.

• Quantification: Measure the amount of radioactivity incorporated into the substrate using a scintillation counter.

• Data Analysis: Calculate the percentage of kinase activity relative to the DMSO control for each inhibitor concentration. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cellular Western Blot Analysis for STAT Phosphorylation

This protocol is used to assess the inhibitor's effect on the JAK3 signaling pathway within a cellular context.

Objective: To determine if ZM39923 or WHI-P131 can block cytokine-induced phosphorylation of STAT proteins in a JAK3-dependent cell line (e.g., KARPAS 299).[11]

Materials:

• JAK3-expressing cell line (e.g., KARPAS 299).

• Cell culture medium and supplements.

• Cytokine stimulant (e.g., IL-2).

• Test compounds (ZM39923 or WHI-P131) dissolved in DMSO.

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels and running buffer.

• Transfer buffer and PVDF membrane.

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST).

• Primary antibodies: anti-phospho-STAT3 (Tyr705), anti-total-STAT3, anti-β-Actin.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

Procedure:

• Cell Treatment: Culture cells to the desired density. Pre-treat the cells with various concentrations of the inhibitor (or DMSO control) for a specified time (e.g., 1 hour).[11]

• Stimulation: Stimulate the cells with a cytokine (e.g., IL-2) for a short period (e.g., 15-30 minutes) to induce JAK3-STAT signaling. Include an unstimulated control.

• Cell Lysis: Harvest the cells and lyse them on ice using lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Normalize the protein amounts for each sample, mix with Laemmli buffer, and separate the proteins by size using SDS-polyacrylamide gel electrophoresis.

• Western Blotting: Transfer the separated proteins from the gel to a PVDF membrane.

• Antibody Incubation: Block the membrane to prevent non-specific antibody binding. Incubate the membrane with the primary antibody (e.g., anti-phospho-STAT3) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody. After further washing, apply a chemiluminescent substrate and visualize the protein bands using an imaging system.

• Stripping and Re-probing: To ensure equal protein loading, the membrane can be stripped and re-probed with antibodies for total STAT3 and a loading control like β-Actin.

Experimental Workflow Diagram

The following diagram outlines a typical workflow for screening and validating a kinase inhibitor like ZM39923 or WHI-P131.

A typical workflow for kinase inhibitor validation.

Summary and Conclusion

Both ZM39923 hydrochloride and WHI-P131 are valuable tools for studying JAK3 function, but they possess distinct profiles that make them suitable for different research applications.

• ZM39923 hydrochloride is a highly potent inhibitor of JAK3. Its primary drawback is its significant off-target inhibition of tissue transglutaminase (TGM2) and its nature as a prodrug, which requires careful consideration in experimental design, particularly regarding incubation times in aqueous buffers.[2][4][6][8] Its potency makes it suitable for applications where near-complete inhibition of JAK3 is desired, provided the potential effects of TGM2 inhibition are accounted for.

• WHI-P131 is a less potent but highly selective JAK3 inhibitor.[10][11] Its lack of activity against other JAK family members and other tested kinases makes it an excellent tool for specifically interrogating the role of JAK3 in cellular signaling, minimizing the risk of confounding off-target effects.[10][11] It has been shown to induce apoptosis in JAK3-expressing leukemia cells and has demonstrated anti-inflammatory and immunomodulatory effects in various models.[10][13][14]

Recommendation:

For researchers aiming to specifically dissect the biological functions of JAK3 with minimal interference from other kinase pathways, WHI-P131 is the superior choice due to its high selectivity. For applications requiring high potency, and where the off-target effects on TGM2 can be controlled for or are not a concern, ZM39923 hydrochloride may be considered. In all cases, researchers should be mindful of the specific IC50 values relevant to the species (human vs. mouse) being studied.

References

• 1. WHI-P131 - Applications - CAT N°: 10011246 [bertin-bioreagent.com]
• 2. benchchem.com [benchchem.com]
• 3. Revealing innovative JAK1 and JAK3 inhibitors: a comprehensive study utilizing QSAR, 3D-Pharmacophore screening, molecular docking, molecular dynamics, and MM/GBSA analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. ZM 39923 hydrochloride | JAK | Tocris Bioscience [tocris.com]
• 7. ZM 39923|ZM39923|JAK3 inhibitor [dcchemicals.com]
• 8. selleckchem.com [selleckchem.com]
• 9. medkoo.com [medkoo.com]
• 10. Structure-based design of specific inhibitors of Janus kinase 3 as apoptosis-inducing antileukemic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. WHI-P131 | Cell Signaling Technology [cellsignal.com]
• 12. ZM39923 | TargetMol [targetmol.com]
• 13. WHI-P131 - LKT Labs [lktlabs.com]
• 14. aacrjournals.org [aacrjournals.org]

Assessing the Specificity of ZM39923 Hydrochloride: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the precise molecular interactions of a chemical probe is paramount. This guide provides an objective comparison of ZM39923 hydrochloride's specificity against its primary targets, Janus kinase 3 (JAK3) and tissue transglutaminase 2 (TGM2), and evaluates its performance against alternative inhibitors. The information presented herein is supported by experimental data to aid in the selection of the most appropriate research tools.

ZM39923 hydrochloride is a dual-specificity inhibitor, demonstrating potent inhibition of both the tyrosine kinase JAK3 and the protein cross-linking enzyme TGM2.[1][2] This dual activity necessitates careful consideration of its application in experimental setting to avoid confounding results. A critical aspect of ZM39923 hydrochloride is its nature as a prodrug; in neutral buffer solutions, it degrades to the active metabolite ZM449829, which also exhibits inhibitory activity against both JAK3 and TGM2.[2]

Comparative Inhibitory Activity: ZM39923 Hydrochloride vs. Alternatives

To contextualize the specificity of ZM39923 hydrochloride, its inhibitory potency is compared with that of other commonly used inhibitors for both JAK3 and TGM2. The following tables summarize the half-maximal inhibitory concentrations (IC50) and the negative logarithm of the IC50 (pIC50) values, providing a quantitative basis for comparison.

JAK3 Inhibition Profile

ZM39923 hydrochloride is a potent inhibitor of JAK3. However, its selectivity over other JAK family members and kinases varies. The following table compares its activity with other notable JAK inhibitors.

Compound	JAK3 Inhibition	JAK1 Inhibition	JAK2 Inhibition	EGFR Inhibition	CDK4 Inhibition	Data Source(s)
ZM39923 hydrochloride	pIC50: 7.1	pIC50: 4.4	No activity	pIC50: 5.6	pIC50: < 5.0	[1]
Tofacitinib	IC50: 1 nM	IC50: 112 nM	IC50: 20 nM	-	-	[3]
Ritlecitinib	IC50: 33.1 nM	IC50: >10,000 nM	IC50: >10,000 nM	-	-	[4]
Decernotinib (VX-509)	Ki: 2.5 nM	>4-fold selective vs. JAK1	>4-fold selective vs. JAK2	-	-	[5]

Note: IC50, Ki, and pIC50 values are dependent on assay conditions and should be considered as relative indicators of potency.

TGM2 Inhibition Profile

ZM39923 hydrochloride is also a highly potent inhibitor of TGM2. Its performance in this regard is compared with other known TGM2 inhibitors in the table below.

Compound	TGM2 Inhibition (IC50)	Data Source(s)
ZM39923 hydrochloride	10 nM	[2]
ZM449829 (metabolite)	5 nM	[2]
Cystamine	Orally active inhibitor	[2]
Tyrphostin 47	µM range	[2]
Vitamin K3	µM range	[2]

Signaling Pathways and Experimental Workflows

To visually represent the biological context and experimental procedures discussed, the following diagrams have been generated using the Graphviz DOT language.

Figure 1: Simplified JAK/STAT Signaling Pathway Inhibition by ZM39923 HCl.

Figure 2: General Experimental Workflow for IC50 Determination.

Experimental Methodologies

The following are detailed protocols for the in vitro determination of inhibitor potency against JAK3 and TGM2, which are foundational for generating the comparative data presented.

In Vitro JAK3 Kinase Activity Assay (Luminescence-Based)

This assay quantifies the amount of ADP produced during the kinase reaction, which is directly proportional to JAK3 activity.

Materials:

• Recombinant human JAK3 enzyme

• Kinase buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

• Substrate (e.g., Poly(Glu, Tyr) 4:1)

• ATP

• ZM39923 hydrochloride and other test inhibitors

• ADP-Glo™ Kinase Assay Kit (or equivalent)

• 384-well microplates

• Luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of ZM39923 hydrochloride and other test inhibitors in DMSO. Further dilute in kinase buffer to the desired final concentrations. The final DMSO concentration in the assay should not exceed 1%.

• Reaction Setup:

  • Add 1 µL of the diluted test compound or DMSO (vehicle control) to the wells of a 384-well plate.

  • Add 2 µL of diluted JAK3 enzyme in kinase buffer to each well.

  • Initiate the kinase reaction by adding 2 µL of the substrate/ATP mixture to each well. The final ATP concentration should be at or near the Km for JAK3.

• Kinase Reaction Incubation: Gently mix the plate and incubate at room temperature for 60 minutes.

• Signal Generation and Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™ Reagent to each well. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: The luminescent signal is proportional to the amount of ADP produced. Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic curve.[6]

In Vitro TGM2 Activity Assay (Colorimetric)

This assay measures the cross-linking activity of TGM2 by detecting the incorporation of a primary amine into a glutamine-containing substrate.

Materials:

• Recombinant human TGM2 enzyme

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0, 10 mM CaCl2, 2 mM DTT)

• Substrate (e.g., N,N-dimethylcasein)

• Amine donor (e.g., biotin-pentylamine)

• ZM39923 hydrochloride and other test inhibitors

• Streptavidin-HRP conjugate

• HRP substrate (e.g., TMB)

• Stop solution (e.g., 1 M H2SO4)

• 96-well microplates

• Microplate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of ZM39923 hydrochloride and other test inhibitors in an appropriate solvent (e.g., DMSO).

• Reaction Setup:

  • Add the test compounds to the wells of a 96-well plate.

  • Add the TGM2 enzyme, N,N-dimethylcasein, and biotin-pentylamine to the wells.

• Enzyme Reaction Incubation: Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes) to allow the cross-linking reaction to occur.

• Detection:

  • Wash the plate to remove unbound reagents.

  • Add streptavidin-HRP conjugate to each well and incubate to allow binding to the biotinylated product.

  • Wash the plate again to remove unbound conjugate.

  • Add the HRP substrate (TMB) and incubate until a color develops.

• Data Acquisition: Stop the reaction with the stop solution and measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: The absorbance is proportional to the TGM2 activity. Calculate the percentage of inhibition for each inhibitor concentration relative to the control. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Conclusion

ZM39923 hydrochloride is a potent inhibitor of both JAK3 and TGM2. Its dual specificity should be a key consideration in experimental design and data interpretation. For studies requiring highly selective inhibition of JAK3, alternatives such as Ritlecitinib may be more suitable due to their superior selectivity profiles. For potent TGM2 inhibition, ZM39923 hydrochloride and its active metabolite, ZM449829, are among the most potent inhibitors identified. Researchers should carefully consider the specific goals of their study and the potential for off-target effects when selecting an inhibitor. The provided experimental protocols offer a framework for independently verifying and comparing the potency and selectivity of these compounds in their own laboratory settings.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Identification of Chemical Inhibitors to Human Tissue Transglutaminase by Screening Existing Drug Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Which is the Ideal JAK Inhibitor for Alopecia Areata – Baricitinib, Tofacitinib, Ritlecitinib or Ifidancitinib - Revisiting the Immunomechanisms of the JAK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comparative Efficacy and Safety of JAK Inhibitors in the Management of Rheumatoid Arthritis: A Network Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling ZM39923 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to the Safe Handling, Application, and Disposal of ZM39923 Hydrochloride.

This document provides critical safety and logistical information for the laboratory use of ZM39923 hydrochloride, a potent inhibitor of Janus kinase 3 (JAK3). Adherence to these guidelines is essential to ensure personal safety and experimental integrity.

Immediate Safety and Handling Precautions

ZM39923 hydrochloride is classified as harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1] All handling of this compound should be performed in a well-ventilated area, preferably within a chemical fume hood.[2]

Personal Protective Equipment (PPE)

A comprehensive approach to personal safety involves the mandatory use of the following PPE:

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles or a face shield.	Protects against accidental splashes that can cause serious eye irritation.[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	Prevents skin contact which can lead to irritation.[1]
Respiratory Protection	A NIOSH-approved respirator.	Necessary if working outside a fume hood or with the powdered form to prevent respiratory tract irritation.[1][3]
Protective Clothing	A lab coat.	Provides a barrier against contamination of personal clothing.

Hazard Summary and First Aid

Hazard	GHS Classification	First Aid Measures
Oral Toxicity	Acute toxicity, Oral (Category 4)[1][2]	If swallowed, call a poison center or doctor immediately. Rinse mouth.[2]
Skin Irritation	Skin irritation (Category 2)[1]	Immediately wash with soap and water and rinse thoroughly. Remove contaminated clothing.[1]
Eye Irritation	Eye irritation (Category 2A)[1]	Rinse opened eye for several minutes under running water. If symptoms persist, consult a doctor.[1]
Respiratory Irritation	Specific target organ toxicity (single exposure) (Category 3)[1]	Move person to fresh air. If breathing is difficult, seek medical attention.
Aquatic Hazard	Acute aquatic toxicity (Category 1), Chronic aquatic toxicity (Category 1)[2]	Avoid release to the environment.[2]

Operational Plans: From Receipt to Disposal

A systematic workflow ensures both safety and the quality of experimental results.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. kamatlab.com [kamatlab.com]